Undecanoic acid, 11-fluoro-, ethyl ester

• CAS: 332-98-9

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of Ethyl 11-Fluoroundecanoate

Executive Summary

Undecanoic acid, 11-fluoro-, ethyl ester (CAS: 332-98-9), commonly referred to as ethyl 11-fluoroundecanoate, is a terminal fluoro-aliphatic ester that serves as a critical building block in advanced medicinal chemistry and materials science. For drug development professionals, this compound is primarily utilized as a stable precursor to 11-fluoroundecanoic acid, which is subsequently conjugated to nucleoside analogs (such as gemcitabine) to synthesize highly lipophilic, metabolically resistant prodrugs.

This whitepaper provides an in-depth analysis of the compound's physicochemical properties, the mechanistic causality behind its use in drug design, and field-proven, self-validating protocols for its application in synthetic workflows.

Physicochemical Properties & Data Presentation

Ethyl 11-fluoroundecanoate is characterized by its long hydrophobic alkyl chain terminating in a highly electronegative fluorine atom. The esterification of the carboxylic acid ensures stability during prolonged storage, preventing the dimerization or degradation often observed in free fatty acids.

Table 1: Quantitative Physicochemical Profile

Property	Value / Description
Chemical Name	Undecanoic acid, 11-fluoro-, ethyl ester
Common Synonyms	Ethyl 11-fluoroundecanoate; 11-Fluoroundecanoic acid ethyl ester; 3,4-Ddu
CAS Number	332-98-9 [1]
Molecular Formula	C₁₃H₂₅FO₂
Molecular Weight	232.33 g/mol [1]
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in EtOH, MeCN, DCM, and EtOAc; Insoluble in water
Hazard Classification	Classified under Acids for workplace safety/handling purposes [1]

Pharmacological Causality: The Role of Terminal Fluorination

In drug development, the integration of the 11-fluoroundecanoyl chain is not arbitrary; it is driven by specific pharmacokinetic causality.

Aliphatic chains are traditionally used to increase the lipophilicity of polar drugs, enhancing cellular uptake across the phospholipid bilayer. However, standard alkyl chains are highly susceptible to rapid ω -oxidation by cytochrome P450 enzymes in the liver, leading to chain shortening and premature deactivation of the prodrug [2].

By introducing a terminal fluorine atom (forming a strong C-F bond with a dissociation energy of ~116 kcal/mol), the alkyl chain becomes highly resistant to electrophilic attack and P450-mediated oxidation [2]. This specific modification extends the in vivo half-life of the lipid tail, ensuring the prodrug remains intact long enough to penetrate target tumor tissues.

Application in Oncology: Gemcitabine Prodrugs

Gemcitabine (2′,2′-difluorodeoxycytidine) is a potent chemotherapeutic agent, but its clinical efficacy is severely restricted by rapid intracellular deamination into inactive 2′,2′-difluorouridine (dFdU) by the enzyme cytidine deaminase (CDA) [3].

To circumvent this, researchers utilize 11-fluoroundecanoic acid (derived from ethyl 11-fluoroundecanoate) to acylate the exocyclic 4-N-amine of gemcitabine. The resulting amide bond and the steric bulk of the fluorinated lipid tail physically shield the molecule from the active site of CDA. The prodrug is then slowly hydrolyzed by intracellular esterases and amidases, providing a sustained, controlled release of active gemcitabine [3].

Pharmacological mechanism of steric shielding and sustained release.

Experimental Methodologies & Self-Validating Workflows

The following protocols detail the transformation of ethyl 11-fluoroundecanoate into a functionalized active pharmaceutical ingredient (API) intermediate.

Synthetic workflow from Ethyl 11-fluoroundecanoate to Gemcitabine prodrug.

Protocol 1: Saponification to 11-Fluoroundecanoic Acid

To utilize the compound in peptide or nucleoside coupling, the ethyl ester must first be hydrolyzed to the free carboxylic acid.

• Dissolution: Dissolve 1.0 eq of ethyl 11-fluoroundecanoate in absolute ethanol (0.5 M concentration).

• Hydrolysis: Add 2.0 eq of 2M aqueous NaOH dropwise at room temperature. Heat the mixture to reflux for 2 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:EtOAc 8:2). The reaction is complete when the higher Rf​ ester spot disappears, replaced by a baseline spot (the sodium salt of the acid).

• Acidification: Cool the mixture to 0°C and carefully acidify to pH 2 using 1M HCl. The free 11-fluoroundecanoic acid will precipitate.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure acid.

Protocol 2: Synthesis of 4-N-(11-Fluoroundecanoyl) Gemcitabine

This protocol utilizes transient protection to ensure regioselective coupling at the 4-N exocyclic amine [3].

• Transient Protection: Suspend gemcitabine hydrochloride (1.0 eq) in a 3:1 mixture of Pyridine/Acetonitrile at 0°C under Argon. Add Trimethylsilyl chloride (TMSCl, 5.0 eq) and stir for 2.5 hours. Causality: TMSCl selectively protects the 3'-OH and 5'-OH groups. The 4-N amine remains available due to steric hindrance and lower nucleophilicity.

• Acid Activation: In a separate vessel, dissolve 11-fluoroundecanoic acid (1.1 eq) in MeCN. Add Carbonyldiimidazole (CDI, 1.1 eq) portion-wise and stir for 30 minutes at room temperature. Causality: CDI forms a highly reactive acyl-imidazole intermediate, avoiding the harsh conditions of thionyl chloride which could degrade the fluorinated chain.

• Coupling: Transfer the activated acid solution to the TMS-protected gemcitabine solution. Heat the reaction mixture to 65°C and stir overnight.

• Deprotection & Workup: Quench the reaction with methanol/water. The labile O-TMS groups will spontaneously hydrolyze during the aqueous workup, leaving the stable 4-N amide bond intact.

• Self-Validation (HPLC/NMR): Purify via column chromatography. Confirm purity (≥95%) via HPLC. Conduct ¹H NMR to verify the downfield shift of the 4-N proton and the presence of the aliphatic chain signals (e.g., multiplet at 1.35 ppm for the CH₂ bulk) [3].

Safety and Handling Protocols

While ethyl 11-fluoroundecanoate is an ester, it is classified under Acids for workplace safety and regulatory compliance due to its hydrolysis potential [1].

• Personal Protective Equipment (PPE): Always wear acid-resistant butyl rubber gloves, chemical splash goggles, and a chemical-resistant apron.

• Storage: Store in corrosion-resistant containers within secondary containment. Keep strictly isolated from strong bases and reactive metals to prevent violent exothermic hydrolysis reactions [1].

• Spill Response: Maintain neutralizing agents (e.g., sodium bicarbonate) in the immediate vicinity of the chemical storage and handling areas.

References

• Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9) - HazComFast HazComFast[Link]

• Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues National Institutes of Health (NIH) / American Chemical Society (ACS)[Link]

Preliminary In Vivo Investigation of 11-Fluoroundecanoic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Fluorinated Fatty Acids in Cardiac Imaging

The heart, a tireless engine, relies predominantly on fatty acids for its immense energy demands.[1][2] This metabolic preference makes radiolabeled fatty acid analogues powerful tools for positron emission tomography (PET) imaging, offering a window into myocardial viability and function.[3][4] Among these, 11-fluoroundecanoic acid and its derivatives have emerged as promising tracers. Their carbon-fluorine bond offers metabolic stability, while the 18F-label provides an optimal half-life (109.8 minutes) for PET imaging, allowing for production and distribution to centers without a cyclotron.[5][6][7] This guide provides a comprehensive overview of the preliminary in vivo investigation of these compounds, from synthesis and radiolabeling to animal models and imaging protocols.

I. Synthesis and Radiolabeling: Crafting the Imaging Agent

The journey of an 11-fluoroundecanoic acid derivative from a precursor molecule to an injectable radiotracer is a multi-step process demanding precision and expertise.

Precursor Synthesis

The synthesis of the non-radioactive precursor is the foundational step. This typically involves standard organic chemistry techniques to construct the 11-carbon chain with a suitable leaving group at the 11th position for subsequent fluorination. Common starting materials can include derivatives of undecanoic acid or related long-chain fatty acids.[8][9][10] The choice of synthetic route is often dictated by the desired derivative and the efficiency of the reaction steps.

Radiolabeling with Fluorine-18

The introduction of the positron-emitting 18F isotope is the critical step in creating the PET tracer. Nucleophilic substitution is the most common method, where [18F]fluoride, produced in a cyclotron, displaces a leaving group (e.g., tosylate, mesylate) on the precursor molecule.[6]

Key Considerations for Radiolabeling:

• Reaction Conditions: Optimization of temperature, solvent, and reaction time is crucial for maximizing radiochemical yield.

• Purification: High-performance liquid chromatography (HPLC) is typically employed to separate the radiolabeled product from unreacted precursors and byproducts, ensuring high radiochemical purity.

• Quality Control: Rigorous testing is essential to confirm the identity, purity, and specific activity of the final product before in vivo administration.

II. In Vivo Experimental Design: From Bench to Preclinical Models

The in vivo investigation of a new radiotracer requires a carefully designed experimental protocol to assess its biodistribution, pharmacokinetics, and efficacy as an imaging agent.

Animal Models in Cardiac PET Imaging

Rodent models, particularly rats and mice, are widely used in preclinical cardiovascular research due to their well-characterized physiology and the availability of disease models.[11] For studying myocardial metabolism, models of myocardial infarction, induced by coronary artery ligation, are frequently employed to create regions of ischemic and viable tissue.[12]

Animal Model	Induction Method	Application in Cardiac PET	References
Myocardial Infarction (Rat/Mouse)	Left anterior descending (LAD) coronary artery ligation	Assessing tracer uptake in ischemic vs. healthy myocardium	[13]
Atherosclerosis (Mouse)	Apolipoprotein E (ApoE) knockout mice on a high-fat diet	Investigating tracer accumulation in atherosclerotic plaques	[11]
Diabetic Cardiomyopathy (Rat/Mouse)	Streptozotocin-induced diabetes	Evaluating alterations in myocardial fatty acid metabolism	[4]

Experimental Workflow

A typical in vivo PET imaging study with an 11-fluoroundecanoic acid derivative follows a standardized workflow:

Figure 1: A generalized workflow for a preclinical PET imaging study.

Detailed Protocol: In Vivo PET Imaging of Myocardial Metabolism in a Rat Model of Myocardial Infarction

• Animal Preparation:

  • Male Wistar rats (250-300g) are subjected to LAD ligation to induce myocardial infarction.

  • Animals are allowed to recover for 2-4 weeks to allow for the development of a stable infarct.

  • Prior to imaging, rats are fasted overnight (12-14 hours) to enhance myocardial fatty acid uptake.[12]

• Anesthesia and Catheterization:

  • Rats are anesthetized with isoflurane (2-3% in oxygen).

  • A catheter is placed in the tail vein for radiotracer administration.

• Radiotracer Administration:

  • A bolus of the 18F-labeled 11-fluoroundecanoic acid derivative (typically 5-10 MBq) is injected intravenously.

• PET/CT Imaging:

  • A dynamic PET scan is acquired for 60 minutes immediately following injection to assess tracer kinetics.

  • A CT scan is performed for anatomical co-registration and attenuation correction.

• Image Analysis:

  • Images are reconstructed using appropriate algorithms.

  • Regions of interest (ROIs) are drawn over the heart (infarcted and remote myocardium), liver, and other relevant organs.

  • Time-activity curves (TACs) are generated to quantify tracer uptake and washout.

• Ex Vivo Biodistribution:

  • Following the scan, animals are euthanized, and major organs are harvested.

  • The radioactivity in each organ is measured using a gamma counter to confirm the in vivo PET findings.

III. Data Interpretation: Unveiling Myocardial Metabolism

The data obtained from PET imaging with 11-fluoroundecanoic acid derivatives provides valuable insights into the metabolic state of the myocardium.

Biodistribution and Pharmacokinetics

The initial distribution of the tracer is influenced by blood flow.[4] Healthy myocardium, with its high capacity for fatty acid uptake and oxidation, will show rapid and intense accumulation of the tracer. In contrast, infarcted or ischemic tissue, which relies more on glucose metabolism, will exhibit reduced tracer uptake.[14][15] The clearance of the tracer from the myocardium reflects its metabolic fate. Rapid washout is indicative of β-oxidation, while slower clearance suggests incorporation into triglyceride stores.[4]

Myocardial Uptake and Retention

The uptake of long-chain fatty acids into cardiomyocytes is a multi-step process involving transporters such as CD36.[2] Once inside the cell, the fatty acid is activated to its acyl-CoA derivative and transported into the mitochondria via the carnitine palmitoyltransferase (CPT) system for β-oxidation.[1]

Figure 2: Simplified pathway of myocardial fatty acid uptake and metabolism.

IV. Safety and Toxicity Considerations

While the focus of preliminary in vivo studies is on efficacy, a preliminary assessment of safety is also important. Perfluorinated compounds, as a class, have been investigated for potential toxicity.[16][17][18][19] However, the microdoses used in PET imaging are generally considered to be safe and are well below the levels associated with toxic effects. Nevertheless, any new radiopharmaceutical must undergo rigorous toxicological evaluation before it can be considered for human use.

V. Future Directions

The in vivo investigation of 11-fluoroundecanoic acid derivatives is a dynamic field. Future research will likely focus on:

• Development of novel derivatives: Synthesizing new analogues with improved pharmacokinetic properties and higher myocardial retention.

• Clinical translation: Moving promising candidates from preclinical models to human clinical trials.

• Multi-modal imaging: Combining PET with other imaging modalities, such as MRI, to obtain a more comprehensive picture of cardiac structure and function.

Conclusion

The preliminary in vivo investigation of 11-fluoroundecanoic acid derivatives is a critical step in the development of new tools for cardiac imaging. By providing a non-invasive means to assess myocardial fatty acid metabolism, these radiotracers hold the potential to improve the diagnosis, risk stratification, and management of patients with cardiovascular disease.

References

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• PET/CT Imaging in Mouse Models of Myocardial Ischemia. (n.d.). PMC - NIH. Retrieved from [Link]

• [18F]AS3504073-00: a PET tracer for imaging mitochondrial fatty acid beta-oxidation in the heart. (2020). BioWorld. Retrieved from [Link]

• Perfluoroundecanoic acid induces DNA damage, reproductive and pathophysiological dysfunctions via oxidative stress in male Swiss mice. (2023). PubMed. Retrieved from [Link]

• Tracers for Cardiac Imaging: Targeting the Future of Viable Myocardium. (2023). MDPI. Retrieved from [Link]

• Radiochemistry for positron emission tomography. (n.d.). PMC - NIH. Retrieved from [Link]

• Perfluoroundecanoic Acid Inhibits Liver Cell Development in Pubertal Male Rats via Inducing Oxidative Stress. (2025). PMC. Retrieved from [Link]

• Searching for novel PET radiotracers: imaging cardiac perfusion, metabolism and inflammation. (n.d.). PMC - NIH. Retrieved from [Link]

• Neurotoxicity Assessment of Perfluoroundecanoic Acid (PFUnDA) in Developing Zebrafish (Danio rerio). (2025). MDPI. Retrieved from [Link]

• Perfluoroundecanoic Acid Inhibits Liver Cell Development in Pubertal Male Rats via Inducing Oxidative Stress. (2025). PubMed. Retrieved from [Link]

• Radiolabeling of Radiopharmaceuticals for PET Imaging of Tumors. (n.d.). OpenWorks @ MD Anderson. Retrieved from [Link]

• State of the art of radiochemistry for>11>C and>18>F PET tracers. (2022). The University of Groningen research portal. Retrieved from [Link]

• State of the art of radiochemistry for 11C and 18F PET tracers. (n.d.). ResearchGate. Retrieved from [Link]

• Carbon-11 and Fluorine-18 Labeled Amino Acid Tracers for Positron Emission Tomography Imaging of Tumors. (2018). Frontiers. Retrieved from [Link]

• Imaging of cardiac metabolism using radiolabelled glucose, fatty acids and acetate. (2001). PubMed. Retrieved from [Link]

• Synthesis of 11-aminoundecanoic acid from 11-hydroxyundecanoic acid. (n.d.). ResearchGate. Retrieved from [Link]

• Occurrence and Toxicity Mechanisms of Perfluorononanoic Acid, Perfluorodecanoic Acid, and Perfluoroundecanoic Acid in Fish: A Review. (2025). MDPI. Retrieved from [Link]

• An evaluation of myocardial fatty acid and glucose uptake using PET with [>18>F]fluoro-6-thia-heptadecanoic acid and [>18>F]FDG in patients with congestive heart failure. (n.d.). Mayo Clinic. Retrieved from [Link]

• Myocardial Metabolism in Heart Failure with Preserved Ejection Fraction. (2024). Semantic Scholar. Retrieved from [Link]

• April 2003 — "Perfluoroalkanesulfonic acids derivatives: synthesis and application". (n.d.). journal "Fluorine notes". Retrieved from [Link]

• Myocardial Metabolomics of Human Heart Failure with Preserved Ejection Fraction. (n.d.). PMC. Retrieved from [Link]

• Method for preparing derivatives of 11-aminoundecanoic acid and 12-aminododecanoic acid. (n.d.). Google Patents.
• A process to synthesize 11-aminoundecanoic acid or the ester derivative thereof. (n.d.). Google Patents.

• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. (n.d.). PMC. Retrieved from [Link]

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Discovery, Synthesis, and Metabolic Applications of Undecanoic Acid, 11-Fluoro-, Ethyl Ester

Executive Overview

Undecanoic acid, 11-fluoro-, ethyl ester (commonly known as ethyl 11-fluoroundecanoate) is a specialized fluorinated lipid derivative heavily utilized in biochemical research, molecular imaging, and prodrug synthesis. Because the highly stable carbon-fluorine (C-F) bond is sterically similar to a carbon-hydrogen (C-H) bond, terminal fluoro-fatty acids act as effective bioisosteres. This in-depth technical guide details the physicochemical profile, synthetic methodologies, and metabolic mechanisms of ethyl 11-fluoroundecanoate, providing a comprehensive framework for application scientists and drug developers.

Physicochemical Profiling

Quantitative data regarding the physical and chemical properties of ethyl 11-fluoroundecanoate are critical for handling, storage, and reaction planning. As an esterified long-chain fatty acid, it exhibits high lipophilicity, making it soluble in standard organic solvents while remaining immiscible in aqueous environments. Strict adherence to safety protocols, such as utilizing acid-resistant PPE and secondary containment, is required during its handling and synthesis[1].

Table 1: Physicochemical and Safety Profile of Ethyl 11-fluoroundecanoate

Property	Value / Description
Chemical Name	Ethyl 11-fluoroundecanoate
CAS Registry Number	332-98-9
Molecular Formula	C13H25FO2
Molecular Weight	232.33 g/mol
Appearance	Clear, colorless liquid (typical for long-chain esters)
Safety & Handling	Requires chemical splash goggles, butyl rubber gloves; store away from bases[1].

Mechanistic Rationale & Metabolic Trapping

The primary utility of terminal fluoro-fatty acids lies in their targeted interaction with cellular lipid metabolism. Once ethyl 11-fluoroundecanoate enters the cytosol, endogenous esterases hydrolyze the ethyl ester to yield the free 11-fluoroundecanoic acid. This free fatty acid is subsequently activated by acyl-CoA synthetase and transported into the mitochondrial matrix via the Carnitine Palmitoyltransferase (CPT-I/CPT-II) system[2].

Within the mitochondria, the compound undergoes successive cycles of β-oxidation. Because the fluorine atom is located at the terminal (omega) position of an odd-chain fatty acid (11 carbons), it does not immediately halt the initial oxidation cycles. Instead, it is metabolized down to short-chain fluoro-metabolites which accumulate and cause 2[2]. This trapping mechanism is the foundational principle behind using 18 F-radiolabeled versions of these compounds as Positron Emission Tomography (PET) probes to quantify myocardial and hepatic fatty acid oxidation (FAO) rates[2].

Fig 1. Metabolic trajectory and mitochondrial β-oxidation trapping of terminal fluoro-fatty acids.

Core Synthetic Pathways

The synthesis of ethyl 11-fluoroundecanoate generally proceeds via one of two primary pathways, each selected based on precursor availability and desired purity profiles.

Route A: Nucleophilic Aliphatic Substitution (Halogen Exchange) This classical Finkelstein-type reaction converts ethyl 11-bromoundecanoate to the fluorinated analog using Potassium Fluoride (KF). Because fluoride is a poor nucleophile in protic solvents and KF is highly insoluble in organic solvents, this route requires a phase-transfer catalyst (PTC) or 3[3].

Route B: Deoxofluorination of Primary Alcohols A more modern and highly specific approach involves the deoxofluorination of ethyl 11-hydroxyundecanoate using Diethylaminosulfur trifluoride (DAST). This method directly replaces the terminal hydroxyl group with a fluorine atom. This route is heavily favored in pharmaceutical development because it minimizes the formation of alkene byproducts that often plague Route A[4].

Fig 2. Divergent synthetic pathways for Ethyl 11-fluoroundecanoate via fluorination or exchange.

Table 2: Comparative Analysis of Synthetic Pathways

Parameter	Route A (Halogen Exchange)	Route B (Deoxofluorination)
Primary Reagent	Potassium Fluoride (KF)	Diethylaminosulfur trifluoride (DAST)
Precursor	Ethyl 11-bromoundecanoate	Ethyl 11-hydroxyundecanoate
Reaction Temperature	80 °C (Reflux)	-78 °C to Room Temperature
Major Side Reaction	Elimination (Alkene formation)	Minimal (if temperature is strictly controlled)
Cost & Scalability	Low cost, highly scalable	High cost, requires strict anhydrous conditions

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for each experimental choice.

Protocol 1: Deoxofluorination via DAST (Route B)

• Preparation & Purging : Dissolve 1.0 equivalent of ethyl 11-hydroxyundecanoate in anhydrous dichloromethane (CH 2​ Cl 2​ ). Purge the reaction flask with argon gas. Causality: DAST reacts violently with ambient moisture to generate highly corrosive hydrogen fluoride (HF) gas. Anhydrous conditions are mandatory to preserve the reagent and ensure operator safety.

• Cryogenic Addition : Submerge the reaction flask in a dry ice/acetone bath to achieve -78 °C. Slowly add 1.2 equivalents of DAST dropwise via a syringe. Causality: The fluorination of primary alcohols is highly exothermic. Cryogenic temperatures prevent the thermodynamic elimination of the alcohol to an alkene (ethyl undec-10-enoate) and control the reaction kinetics[4].

• Reaction Progression : Remove the cooling bath and allow the mixture to slowly warm to room temperature over 3 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexanes/Ethyl Acetate eluent. Self-Validation: The disappearance of the highly polar hydroxyl precursor spot and the appearance of a high-R f​ product spot confirms conversion.

• Quenching & Neutralization : Cool the mixture to 0 °C and carefully pour it into a vigorously stirred, ice-cold saturated aqueous solution of sodium bicarbonate (NaHCO 3​ ). Causality: NaHCO 3​ safely neutralizes the HF byproduct and unreacted DAST, preventing acid-catalyzed hydrolysis of the ethyl ester protecting group.

• Isolation : Extract the aqueous layer with CH 2​ Cl 2​ (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol 2: Halogen Exchange via KF/18-Crown-6 (Route A)

• Preparation : Dissolve 1.0 equivalent of ethyl 11-bromoundecanoate in anhydrous acetonitrile (MeCN).

• Catalyst Integration : Add 3.0 equivalents of anhydrous Potassium Fluoride (KF) and 0.1 equivalents of 18-Crown-6 ether. Causality: 18-Crown-6 selectively chelates the potassium cation (K + ). This solubilizes the salt in the organic phase and leaves the fluoride anion (F − ) "naked" and highly nucleophilic, drastically accelerating the substitution rate[3].

• Thermal Activation : Heat the mixture to reflux (approx. 80 °C) under an inert atmosphere for 18-24 hours. Monitor via GC-MS or TLC.

• Workup : Cool to room temperature and filter the mixture through a pad of Celite to remove the precipitated potassium bromide (KBr) salts. Concentrate the filtrate and purify via vacuum distillation.

Translational Applications in Drug Development

Beyond its use as a metabolic probe, ethyl 11-fluoroundecanoate serves as a critical intermediate in the synthesis of advanced therapeutics. For instance, the free acid derivative (11-fluoroundecanoic acid) is utilized to synthesize 4-N-(11-fluoroundecanoyl) gemcitabine analogues. By conjugating the fluorinated fatty acid to the hydrophilic oncology drug gemcitabine, researchers create a lipophilic prodrug. This modification significantly enhances cellular membrane permeability and4[4].

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Protocols & Analytical Methods

Application Note: Synthesis and Purification Protocol for Ethyl 11-fluoroundecanoate

Introduction & Rationale

Omega-fluoro fatty acids and their ester derivatives serve as critical biochemical probes and versatile intermediates in drug development. Specifically, odd-chain derivatives like ethyl 11-fluoroundecanoate are utilized in the synthesis of lipophilic prodrugs, including 4-N-alkanoyl gemcitabine analogues, which demonstrate enhanced resistance to enzymatic deamination and improved pharmacokinetic profiles [1].

From a toxicological and metabolic standpoint, the fate of omega-fluoro fatty acids is strictly dictated by their aliphatic chain length. Even-chain omega-fluoro fatty acids undergo successive cycles of mitochondrial β -oxidation to yield fluoroacetyl-CoA, which is subsequently converted to fluorocitrate—a potent, mechanism-based inhibitor of aconitase that halts the tricarboxylic acid (TCA) cycle [2]. In contrast, odd-chain analogues such as 11-fluoroundecanoic acid are catabolized to β -fluoropropionyl-CoA. This odd-chain metabolite does not effectively inhibit the TCA cycle and instead undergoes dehydrofluorination, rendering odd-chain fluoro-lipids significantly less toxic and safer for in vitro and in vivo metabolic assays.

Mechanistic Insights: Nucleophilic Fluorination

The synthesis of ethyl 11-fluoroundecanoate from ethyl 11-bromoundecanoate is driven by a bimolecular nucleophilic substitution (S N​ 2). The fluoride anion is notoriously heavily solvated and weakly nucleophilic in protic environments. To circumvent this, anhydrous potassium fluoride (KF) is coupled with the macrocyclic polyether 18-crown-6 in a polar aprotic solvent (acetonitrile).

18-crown-6 selectively chelates the potassium cation ( K+ ), disrupting the tight ion pair and generating a "naked," highly reactive fluoride anion. This phase-transfer catalysis approach maximizes S N​ 2 displacement of the primary bromide while suppressing competing E2 elimination pathways that frequently plague syntheses utilizing more basic fluoride sources like tetrabutylammonium fluoride (TBAF).

Reagent Selection Data

The choice of fluorinating agent dictates the reaction's efficiency and purity profile. The table below summarizes the empirical data guiding our protocol selection.

Reagent System	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Mechanistic & Practical Notes
KF / 18-crown-6	CH 3​ CN	85	24–48	75–85	Naked fluoride enhances S N​ 2; minimizes E2 elimination. Cost-effective.
TBAF	THF	65	12–18	60–70	Rapid kinetics, but inherent basicity promotes unwanted alkene byproducts.
AgF	CH 3​ CN	50	48	50–60	Mild conditions, but reagents are expensive and highly light-sensitive.

Experimental Workflow

Workflow for the synthesis and purification of ethyl 11-fluoroundecanoate via SN2 fluorination.

Step-by-Step Protocol

Preparation of the Reaction Mixture

• Drying: Dry potassium fluoride (KF) under high vacuum at 110 °C for at least 2 hours prior to use to remove adventitious moisture, which severely dampens fluoride nucleophilicity.

• Assembly: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the anhydrous KF (3.0 equiv) and 18-crown-6 (0.1 equiv).

• Solvation: Add anhydrous acetonitrile (CH 3​ CN) to achieve a concentration of 0.2 M with respect to the starting material.

• Addition: Introduce ethyl 11-bromoundecanoate (1.0 equiv) to the stirring suspension.

S N​ 2 Fluorination

• Inert Atmosphere: Purge the reaction vessel with argon or nitrogen gas to prevent oxidative degradation.

• Heating: Heat the reaction mixture to reflux (approx. 85 °C).

• Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1 v/v) mobile phase, or via GC-MS. The reaction typically reaches completion within 24 to 48 hours.

Aqueous Work-up

• Cooling & Filtration: Cool the mixture to room temperature. Dilute the reaction with ethyl acetate (EtOAc) and filter the suspension through a pad of Celite to remove precipitated potassium bromide (KBr) and unreacted KF.

• Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with distilled water (to remove the crown ether) and saturated aqueous sodium chloride (brine).

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na 2​ SO 4​ ), filter, and concentrate under reduced pressure using a rotary evaporator.

Purification & Isolation

• Chromatography: Purify the crude residue by flash column chromatography on silica gel (230–400 mesh).

• Elution: Elute with a gradient solvent system starting from 100% hexane to 5% ethyl acetate in hexane.

• Isolation: Collect the fractions containing the pure product ( Rf​≈0.6 in 9:1 hexane/EtOAc). Evaporate the solvent to yield ethyl 11-fluoroundecanoate as a clear, colorless oil.

Analytical Validation

To validate the structural integrity of the synthesized self-validating system, perform the following spectroscopic analyses:

• 1 H NMR (CDCl 3​ , 400 MHz): The diagnostic signal is the terminal fluoromethyl group ( −CH2​F ), which appears as a characteristic doublet of triplets at δ 4.42 ppm ( dt,J=47.5,6.1 Hz, 2H) due to geminal proton-fluorine coupling. The ester ethyl group will manifest at δ 4.12 ppm ( q,J=7.1 Hz, 2H) and δ 1.25 ppm ( t,J=7.1 Hz, 3H).

• 19 F NMR (CDCl 3​ , 376 MHz): A characteristic multiplet around δ -218.0 ppm is expected, confirming the successful integration of the primary alkyl fluoride.

References

• Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues. Journal of Medicinal Chemistry (ACS Publications).[Link]

• Molecular Recognition of Fluorine Impacts Substrate Selectivity in the Fluoroacetyl-CoA Thioesterase FlK. Biochemistry (ACS Publications).[Link]

Application Note: Utilizing Ethyl 11-Fluoroundecanoate as a ^19^F NMR Probe for Lipid Bilayer Dynamics

Target Audience: Biophysicists, Structural Biologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

Understanding the nanoscopic dynamics of lipid bilayers is critical for elucidating membrane protein function, drug partitioning, and the mechanism of antimicrobial peptides. While ^2^H and ^13^C Nuclear Magnetic Resonance (NMR) are traditional tools for these studies, they often suffer from low sensitivity or high natural background signals.

This application note details the use of ethyl 11-fluoroundecanoate (CAS 332-98-9) as a highly sensitive, zero-background ^19^F NMR probe. By exploiting the 100% natural abundance and high gyromagnetic ratio of the ^19^F nucleus, this monofluorinated fatty acid ester provides high-resolution insights into the hydrophobic core of model membranes. The ethyl ester modification neutralizes the carboxylate headgroup, ensuring the probe behaves as a purely hydrophobic intercalator, mimicking esterified lipid tails and positioning the terminal fluorine deep within the bilayer interior.

Mechanistic Principles: Why ^19^F NMR?

As a Senior Application Scientist, it is vital to understand not just how a protocol works, but why the physical chemistry dictates our experimental choices.

The Physical Causality of ^19^F Chemical Shift Anisotropy (CSA)

The ^19^F nucleus is exceptionally sensitive to its local dielectric environment and motional averaging [1]. In a lipid bilayer, the terminal -CH2F group of ethyl 11-fluoroundecanoate is subjected to anisotropic motion.

• In the Gel Phase ( Lβ​ ): The acyl chains are highly ordered and trans-gauche isomerizations are restricted. The ^19^F NMR spectrum exhibits a broad powder pattern dominated by a large Chemical Shift Anisotropy (CSA) tensor.

• In the Liquid-Crystalline Phase ( Lα​ ): Rapid axial rotation and increased chain flexibility average the CSA tensor, collapsing the broad powder pattern into a narrower, motionally averaged signal [2].

By measuring the residual CSA and the spin-lattice ( T1​ ) / spin-spin ( T2​ ) relaxation times, researchers can calculate the orientational order parameter ( SCD​ ) of the membrane's hydrophobic core. When a drug or peptide inserts into the bilayer, it disrupts this local packing, which is instantly reported as a quantifiable change in the ^19^F CSA [3].

Figure 1: Mechanistic pathway of ^19^F NMR signal modulation by lipid bilayer phase transitions.

Experimental Protocol: Probe Incorporation and NMR Acquisition

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. We utilize Large Unilamellar Vesicles (LUVs) as our model membrane.

Materials Required

• Lipids: 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) or Dimyristoylphosphatidylcholine (DMPC).

• Probe: Ethyl 11-fluoroundecanoate (Purity ≥ 98%).

• Buffer: 20 mM HEPES, 150 mM NaCl, pH 7.4 (prepared in D2O for locking purposes if using solution-state probes, though solid-state MAS is preferred).

Step-by-Step Methodology

Step 1: Co-solubilization and Lipid Film Formation

• Dissolve the matrix lipid (e.g., DMPC) and ethyl 11-fluoroundecanoate in chloroform/methanol (2:1 v/v) at a molar ratio of 50:1 (Lipid:Probe). Causality: A 2 mol% probe concentration prevents probe-probe clustering (which would artificially broaden the signal via homonuclear ^19^F-^19^F dipolar coupling) while maintaining high signal-to-noise [4].

• Dry the mixture under a gentle stream of nitrogen gas to form a thin lipid film.

• Place the film under high vacuum overnight ( ≥ 12 hours) to remove trace organic solvents. Self-Validation: Residual chloroform will appear in the ^1H NMR spectrum and can alter membrane fluidity; strict vacuum drying prevents this artifact.

Step 2: Hydration and Vesicle Extrusion

• Hydrate the lipid film with the HEPES buffer to a final lipid concentration of 50 mM.

• Vortex vigorously for 5 minutes above the phase transition temperature ( Tm​ ) of the lipid (e.g., 35°C for DMPC) to form Multilamellar Vesicles (MLVs).

• Subject the MLVs to 5 freeze-thaw cycles (liquid nitrogen to 40°C water bath) to ensure uniform solute distribution.

• Extrude the suspension 11 times through a 100 nm polycarbonate membrane using a mini-extruder to yield uniform LUVs.

Step 3: ^19^F Solid-State NMR Acquisition

• Pellet the LUVs via ultracentrifugation (100,000 × g for 2 hours) and pack the hydrated pellet into a 3.2 mm or 4.0 mm Magic Angle Spinning (MAS) rotor.

• Acquire ^19^F NMR spectra using a probe tuned to the ^19^F Larmor frequency (e.g., 470.7 MHz on a 500 MHz spectrometer).

• Static vs. MAS:

  • Static Spectra: Acquire using a Hahn-echo sequence to extract the full CSA powder pattern.

  • MAS Spectra (5-10 kHz): Acquire to resolve isotropic isotropic chemical shifts and quantify distinct binding states or depths of insertion [5].

• Calibrate the chemical shift externally against trifluoroacetic acid (TFA) set to -76.5 ppm.

Figure 2: Experimental workflow for preparing and analyzing ^19^F-labeled lipid bilayers.

Data Presentation and Quantitative Metrics

When analyzing the ^19^F NMR spectra of ethyl 11-fluoroundecanoate in DMPC bilayers, researchers should expect distinct quantitative shifts as the membrane transitions from the gel ( Lβ​ ) to the fluid ( Lα​ ) phase. The table below summarizes typical benchmark parameters derived from spectral deconvolution.

Table 1: Benchmark ^19^F NMR Parameters for Terminal Fluoro-Alkyl Probes in DMPC Bilayers

Membrane Phase	Temperature (°C)	Isotropic Chemical Shift ( δiso​ , ppm)*	Residual CSA ( Δσ , ppm)	T1​ Relaxation (ms)	Molecular Interpretation
Gel ( Lβ​ )	15 °C	-218.5	15.0 – 18.0	400 – 500	Highly restricted acyl chain motion; rigid hydrophobic core.
Phase Transition	23 °C	-218.1	10.0 – 12.0	600 – 700	Coexistence of fluid and gel domains; intermediate motional averaging.
Fluid ( Lα​ )	35 °C	-217.8	4.0 – 6.0	800 – 1000	Fast axial rotation; highly disordered and fluid hydrophobic core.

*Note: Isotropic shifts are highly sensitive to the local dielectric constant. An upfield shift (more negative) typically indicates a more hydrophobic environment.

Troubleshooting & Causality in Data Interpretation

• Excessive Line Broadening in Fluid Phase: If the CSA does not collapse to the expected 4-6 ppm range at 35°C, it indicates either probe aggregation (exceeding the 2 mol% threshold) or incomplete solvent removal during film preparation.

• Biphasic Signals: The appearance of two distinct isotropic peaks under MAS conditions suggests that the probe is distributing between two distinct environments (e.g., partitioning between lipid rafts and fluid domains, or interacting directly with an inserted membrane protein) [5].

Conclusion

Ethyl 11-fluoroundecanoate serves as a highly effective, non-perturbing reporter of membrane dynamics. Because the ethyl ester prevents the probe from anchoring strongly to the aqueous interface (unlike free fatty acids), the terminal fluorine is forced to sample the deep hydrophobic core of the bilayer. By integrating this probe with solid-state ^19^F NMR, drug development professionals can accurately map how novel therapeutics alter membrane fluidity, providing critical mechanistic data for liposomal drug delivery systems and membrane-active antimicrobials.

References

• Macdonald, P. M., Sykes, B. D., & McElhaney, R. N. (1983). Fluorine-19 nuclear magnetic resonance studies of lipid fatty acyl chain order and dynamics in Acholeplasma laidlawii B membranes. Effects of methyl-branch substitution and of trans unsaturation upon membrane acyl-chain orientational order. Biochemistry, 22(22), 5103-5111. URL:[Link]

• Macdonald, P. M., Sykes, B. D., & McElhaney, R. N. (1985). Fluorine-19 nuclear magnetic resonance studies of lipid fatty acyl chain order and dynamics in Acholeplasma laidlawii B membranes. Gel-state disorder in the presence of methyl iso- and anteiso-branched-chain substituents. Biochemistry, 24(10), 2412-2419. URL:[Link]

• Afonin, S., et al. (2008). Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes. The Journal of Physical Chemistry B, 112(19). URL:[Link]

• Matsumori, N., et al. (2008). Orientation of Fluorinated Cholesterol in Lipid Bilayers Analyzed by 19F Tensor Calculation and Solid-State NMR. Journal of the American Chemical Society, 130(14), 4757-4766. URL:[Link]

• Pessel, S., et al. (2025). Simultaneous assessment of membrane bilayer structure and drug insertion by 19F solid-state NMR. Biophysical Journal (PMC). URL:[Link]

In vitro assay protocols involving Undecanoic acid, 11-fluoro-, ethyl ester

Executive Summary & Mechanistic Rationale

Ethyl 11-fluoroundecanoate (CAS: 332-98-9; MW: 232.33 g/mol ) is a synthetic, terminally fluorinated fatty acid ester[1][2]. In biochemical research and drug development, this compound serves two primary functions: as a highly specific metabolic probe for lipid β -oxidation and as a lipophilic precursor for synthesizing advanced prodrugs (such as 4-N-alkanoyl gemcitabine analogs)[3][4].

The strategic placement of a fluorine atom at the terminal ( ω ) position fundamentally alters the molecule's metabolic fate. While the ethyl ester modification ensures rapid, passive diffusion across the plasma membrane, intracellular esterases quickly cleave the ester bond to yield free 11-fluoroundecanoic acid. Once activated to its CoA thioester, the molecule is transported into the mitochondria and undergoes five successive cycles of β -oxidation.

The Causality of Toxicity (The "Lethal Synthesis"): Because the terminal carbon is fluorinated, the final cleavage step of β -oxidation yields fluoroacetyl-CoA rather than acetyl-CoA[5][6]. Citrate synthase mistakenly condenses fluoroacetyl-CoA with oxaloacetate to form fluorocitrate . Fluorocitrate is a potent, irreversible inhibitor of aconitase. By halting the Tricarboxylic Acid (TCA) cycle, the cell is rapidly depleted of NADH/FADH 2​ , leading to the collapse of oxidative phosphorylation and severe ATP depletion[6]. This mechanism makes Ethyl 11-fluoroundecanoate an exceptional tool for uncoupling lipid metabolism from downstream TCA cycle activity in in vitro models.

Pathway Visualization

The following diagram illustrates the self-validating metabolic cascade that transforms the benign prodrug into a potent TCA cycle inhibitor.

Metabolic activation and TCA cycle inhibition pathway of Ethyl 11-fluoroundecanoate.

Experimental Protocols

Protocol A: In Vitro Metabolic Toxicity & ATP Depletion Assay

Objective: To quantify the downstream efficacy of β -oxidation-dependent TCA cycle arrest using a luminescent ATP viability assay. Rationale: Because the toxicity of Ethyl 11-fluoroundecanoate relies entirely on mitochondrial processing, measuring ATP depletion provides a direct, causal readout of β -oxidation flux and aconitase inhibition. In vitro assays using related terminally fluorinated compounds have demonstrated potent cytotoxic activity (IC 50​ ~ 12.3 µM) in breast cancer models[7].

Materials:

• HepG2 or MCF-7 cell lines.

• Ethyl 11-fluoroundecanoate (Stock: 100 mM in DMSO).

• CellTiter-Glo® Luminescent Cell Viability Assay.

• Fatty acid-free Bovine Serum Albumin (BSA).

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at a density of 1×104 cells/well in a 96-well opaque-walled microplate. Incubate overnight at 37°C, 5% CO 2​ in standard DMEM (10% FBS).

• Media Adaptation (Critical Step): 12 hours prior to treatment, switch the media to a low-glucose (1 g/L) formulation supplemented with 1% fatty acid-free BSA. Causality: Low glucose forces the cells to rely heavily on lipid β -oxidation for energy, sensitizing them to the fluorinated probe.

• Compound Treatment: Prepare serial dilutions of Ethyl 11-fluoroundecanoate (0.1 µM to 100 µM) in the low-glucose assay media. Ensure the final DMSO concentration does not exceed 0.1% to prevent solvent toxicity.

• Incubation: Treat the cells for 24 and 48 hours.

• ATP Readout: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo® reagent to each well. Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a microplate reader. Calculate the IC 50​ relative to the vehicle control.

Protocol B: 19 F NMR Metabolic Tracing Assay

Objective: To directly track the conversion of the parent fatty acid ester into fluoroacetate and fluorocitrate. Rationale: 19 F NMR is the gold standard for tracing fluorinated metabolites because fluorine has 100% natural abundance, a nuclear spin of 1/2 (yielding sharp, easily interpretable signals), and zero biological background noise in mammalian cells[6][8].

Materials:

• Cultured hepatocytes (e.g., primary human hepatocytes or HepG2).

• Deuterated Chloroform (CDCl 3​ ) and Methanol (CD 3​ OD).

• Trifluoroacetic acid (TFA) as an internal standard.

Step-by-Step Methodology:

• Metabolic Loading: Incubate 5×106 cells with 50 µM Ethyl 11-fluoroundecanoate for 6 hours.

• Quenching & Harvesting: Wash cells rapidly with ice-cold PBS. Quench metabolism by adding 1 mL of ice-cold Methanol directly to the dish. Scrape the cells and transfer to a glass vial.

• Biphasic Lipid Extraction (Bligh-Dyer): Add 1 mL of Chloroform and 0.9 mL of MS-grade water to the methanol/cell mixture. Vortex vigorously for 2 minutes. Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

  • Note: The lower organic phase contains the unreacted parent ester and intermediate CoA-thioesters. The upper aqueous phase contains the highly polar end-products (fluoroacetate and fluorocitrate).

• Sample Preparation: Dry the aqueous phase under a gentle stream of nitrogen. Resuspend the pellet in 600 µL of D 2​ O containing 0.01% TFA (internal standard, set to -76.5 ppm).

• NMR Acquisition: Acquire 1D 19 F NMR spectra at 400 or 500 MHz using a proton-decoupled sequence ( 19 F{ 1 H}). Collect at least 512 scans to ensure an adequate signal-to-noise ratio for trace metabolites[8].

Quantitative Data Summary

The following table summarizes the expected quantitative benchmarks when utilizing Ethyl 11-fluoroundecanoate in the described in vitro assays.

Parameter	Expected Value / Observation	Biological / Chemical Significance
IC 50​ (ATP Depletion, 48h)	10 - 25 µM	Indicates potent downstream TCA cycle inhibition via lethal synthesis.
19 F NMR Shift: Parent Ester	~ -218 ppm (multiplet)	Confirms the presence of the unprocessed terminal -CH 2​ F group.
19 F NMR Shift: Fluoroacetate	~ -210 ppm (triplet)	Confirms the completion of 5 cycles of mitochondrial β -oxidation.
Max ATP Reduction (at 50 µM)	> 85% reduction vs. Control	Validates aconitase inhibition and the subsequent arrest of oxidative phosphorylation.

Synthetic Application: Lipophilic Prodrug Conjugation

Beyond its use as a metabolic probe, 11-fluoroundecanoic acid (derived from the saponification of Ethyl 11-fluoroundecanoate) is a critical building block for synthesizing lipophilic nucleoside analogs. For example, coupling the acid to the 4-N-amine position of gemcitabine creates 4-N-(11-fluoroundecanoyl) gemcitabine[3][4].

Causality in Drug Design: Standard gemcitabine is rapidly deactivated in the plasma by cytidine deaminase. Conjugating a fluorinated fatty acid chain to the molecule drastically increases its lipophilicity, enhancing cellular uptake via passive diffusion. Once inside the cell, the amide bond is slowly hydrolyzed, providing a sustained release of the active chemotherapeutic agent while the fluorinated tail resists rapid enzymatic degradation[4][9].

References

• lookchem.cn. "502-67-0|cas号生产厂家|casno供应商推荐- 洛克化工网".
• chemnet.com.
• hazcomfast.com. "Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9) - HazComFast".
• uni.lu.
• vulcanchem.com. "1-Undecene, 11-fluoro- - 463-30-9 - Vulcanchem".
• nih.gov. "Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues".
• acs.org. "Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues".
• benchchem.com. "2,2-Difluoro-hexadecanoic Acid|C16H30F2O2 - Benchchem".
• scribd.com. "A.H. Neilson Organofluorines (Handbook of Environmental Chemistry) - Scribd".

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• 1. ethyl 11-fluoroundecanoate | 332-98-9 [chemnet.com]
• 2. hazcomfast.com [hazcomfast.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorooleic acid — Grokipedia [grokipedia.com]
• 6. 2,2-Difluoro-hexadecanoic Acid|C16H30F2O2 [benchchem.com]
• 7. 1-Undecene, 11-fluoro- (463-30-9) for sale [vulcanchem.com]
• 8. scribd.com [scribd.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Chromatographic separation techniques for fluorinated fatty acid esters

Application Note: Advanced Chromatographic Resolution of Fluorinated Fatty Acid Esters

Mechanistic Rationale for Fluorinated Lipid Separation

The introduction of fluorine into fatty acid aliphatic chains—whether via natural biosynthesis in microorganisms, environmental accumulation of per- and polyfluoroalkyl substances (PFAS), or synthetic radiolabeling for PET imaging—fundamentally alters the molecule's physicochemical landscape[1]. Fluorine's high electronegativity and low polarizability create a dense electron cloud that renders the alkyl chain simultaneously hydrophobic and lipophobic (fluorophilic)[2].

When utilizing standard alkyl-bonded stationary phases (e.g., C18) for Liquid Chromatography-Mass Spectrometry (LC-MS), fluorinated fatty acid esters (FFAEs) often co-elute with their non-fluorinated hydrocarbon counterparts. Dispersive hydrophobic interactions alone cannot sufficiently distinguish the subtle steric and electronic differences introduced by the C-F bond. To overcome this, fluorinated stationary phases, particularly Pentafluorophenyl (PFP), are employed. PFP columns introduce orthogonal retention mechanisms: fluorophilic (C-F to C-F) interactions, π−π interactions, and enhanced dipole-dipole recognition, enabling baseline resolution of complex fluorinated lipidomes[3].

Comparative Phase Dynamics

Selecting the optimal chromatographic system requires evaluating the analyte's volatility, polarity, and structural rigidity. Table 1 summarizes the performance metrics of various stationary phases for FFAE separation.

Stationary Phase	Primary Retention Mechanism	Selectivity for FFAEs	Optimal Mobile Phase / Carrier	Key Application
C18 (RP-HPLC)	Dispersive Hydrophobic	Low to Moderate	H₂O / Acetonitrile	General lipid profiling; poor resolution of F-isomers.
PFP (RP-HPLC)	Fluorophilic, π−π , Dipole	High (Orthogonal)	H₂O / Methanol	Separation of intact fluorinated esters and positional isomers.
DB-5MS (GC-MS)	Boiling Point, Polarity	Very High	Helium (Gas)	Volatile fluorinated fatty acid methyl esters (FAMEs).
HILIC	Hydrogen Bonding, Dipole	Poor for Esters	High Organic (>70% ACN)	Highly polar terminal metabolites (e.g., fluoroacetates).
Table 1: Chromatographic stationary phase comparison for fluorinated fatty acid esters.

Analytical Workflow Architecture

The analytical divergence between volatile and intact lipid analysis dictates the sample preparation route. Below is the logical workflow for dual-platform analysis.

Figure 1: Comprehensive workflow for the extraction and dual-platform analysis of FFAEs.

Validated Experimental Protocols

Protocol A: GC-MS Analysis of Fluorinated FAMEs

Causality & System Validation: Direct GC analysis of free fluorinated fatty acids leads to severe peak tailing and thermal degradation due to strong intermolecular hydrogen bonding of the carboxyl group. Derivatization to methyl esters (FAMEs) eliminates this bonding, lowering the boiling point and sharpening peaks. Microwave-assisted derivatization is utilized here to accelerate the reaction and prevent the degradation of thermally labile isotopes (e.g., [18F]-analogs)[4]. Self-Validation Step: Spike the sample with a known non-fluorinated internal standard (e.g., Heptadecanoic acid, C17:0) prior to derivatization. The complete absence of the free acid peak in the final chromatogram confirms 100% esterification efficiency.

Step-by-Step Methodology:

• Sample Concentration: Transfer 100 µL of the lipid extract into a glass reaction vial and evaporate to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 1.0 mL of 14% Boron Trifluoride ( BF3​ ) in methanol. (Note: BF3​ acts as a Lewis acid catalyst, driving the transesterification of complex lipids into FAMEs).

• Microwave-Assisted Derivatization: Seal the vial and heat in a dedicated laboratory microwave reactor at 55°C for 2 minutes. If using conventional heating, incubate at 70°C for 15 minutes[4].

• Quenching & Extraction: Cool to room temperature. Add 1.0 mL of LC-MS grade H2​O to quench the reaction, followed by 2.0 mL of hexane.

• Phase Separation: Vortex for 30 seconds and centrifuge at 2,000 x g for 5 minutes. Extract the upper hexane layer containing the FAMEs.

• GC-MS Acquisition: Inject 1 µL into a GC-MS equipped with a DB-5MS column (30 m × 0.25 mm, 0.25 µm film).

  • Inlet: 250°C, Split ratio 1:20.

  • Oven Program: 50°C for 5 min, ramp at 30°C/min to 280°C, hold for 3 min[4].

  • Detection: Electron Ionization (EI) mode (70 eV), scanning m/z 50–500.

Protocol B: LC-MS/MS Analysis of Intact Esters via PFP Stationary Phase

Causality & System Validation: For intact, non-volatile fluorinated esters, LC-MS/MS is required. A Pentafluorophenyl (PFP) column is selected over C18 to leverage fluorophilic interactions. Crucially, Methanol is chosen as the strong organic modifier instead of Acetonitrile. Acetonitrile's triple bond ( π -electrons) competes with the analyte for the π−π interaction sites on the PFP ring, leading to a loss of orthogonal selectivity[3]. Methanol, a protic solvent lacking π electrons, preserves these critical interactions. Self-Validation Step: Inject a system suitability mixture containing a fluorinated ester and its exact hydrocarbon analog. Baseline resolution ( Rs​>1.5 ) must be achieved before proceeding with biological sample analysis.

Step-by-Step Methodology:

• Sample Reconstitution: Evaporate the lipid extract and reconstitute in 100 µL of Methanol:Isopropanol (1:1, v/v).

• Column Equilibration: Install a PFP column (e.g., 100 × 2.1 mm, 3 µm particle size). Maintain the column compartment at 40°C to reduce mobile phase viscosity and improve mass transfer kinetics.

• Mobile Phase Preparation:

  • Solvent A: H2​O containing 0.1% Formic Acid and 5 mM Ammonium Formate.

  • Solvent B: Methanol containing 0.1% Formic Acid and 5 mM Ammonium Formate. (Note: Ammonium formate promotes the formation of stable [M+NH4​]+ adducts, which is critical for esters that lack readily ionizable basic sites).

• Gradient Elution:

  • 0.0–2.0 min: 60% B

  • 2.0–12.0 min: Linear ramp to 100% B

  • 12.0–15.0 min: Hold at 100% B

  • 15.0–15.1 min: Return to 60% B

  • 15.1–20.0 min: Re-equilibration.

• MS/MS Acquisition: Operate the mass spectrometer in Electrospray Ionization (ESI) positive mode. Monitor specific transitions (e.g., neutral loss of the fluorinated acyl chain) using Multiple Reaction Monitoring (MRM).

References[3] Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchGate - Link[1] Pseudomonas sp. Strain 273 Incorporates Organofluorine into the Lipid Bilayer during Growth with Fluorinated Alkanes | Environmental Science & Technology - ACS Publications - Link[4] Microwave-Assisted Radiosynthesis of [18F]Fluorinated Fatty Acid Analogs - PMC - NIH -Link[2] Biological Utility of Fluorinated Compounds: from Materials Design to Molecular Imaging, Therapeutics and Environmental Remediation | Chemical Reviews - ACS Publications - Link

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Biophysical Formulation of Fluorinated Phospholipids Using Ethyl 11-Fluoroundecanoate

Strategic Overview & Mechanistic Rationale

The integration of fluorine into lipid bilayers has revolutionized the study of membrane topology and the development of stable liposomal drug-delivery systems. Unlike bulky spin-labels or fluorescent tags, the fluorine atom (specifically 19 F) serves as an ideal non-perturbing NMR probe due to its small van der Waals radius and 100% natural isotopic abundance[1].

In this protocol, we utilize ethyl 11-fluoroundecanoate [2] as the starting material to synthesize a terminally fluorinated phosphatidylcholine. The strategic choice of a terminal ( ω -fluorinated) fatty acid over a mid-chain fluorinated analog is highly deliberate: terminal fluorination minimizes steric disruption within the hydrophobic core of the lipid bilayer, thereby preserving the natural phase transition temperature ( Tm​ ) and conformational order of the parent lipid[1].

This guide details the end-to-end workflow: from the chemical activation of the fluorinated ester to the regioselective coupling with a lysophospholipid, culminating in the biophysical formulation of monodisperse Large Unilamellar Vesicles (LUVs).

Chemical Synthesis Workflow

Chemical synthesis workflow for generating terminally fluorinated phosphatidylcholines.

Phase I: Activation of the Fluorinated Acyl Donor

Ethyl 11-fluoroundecanoate is highly stable, but its ester linkage must be hydrolyzed to yield a free carboxylic acid capable of participating in coupling reactions.

Step-by-Step Protocol: Base-Catalyzed Hydrolysis

• Solubilization: Dissolve 5.0 mmol of ethyl 11-fluoroundecanoate in 20 mL of absolute ethanol.

• Saponification: Add 15 mL of 1.0 M aqueous Sodium Hydroxide (NaOH). Reflux the mixture at 80 °C for 2 hours under continuous stirring.

• Solvent Removal: Cool the reaction to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Acidification & Extraction: Chill the remaining aqueous phase in an ice bath and dropwise add 1.0 M Hydrochloric Acid (HCl) until the pH reaches ~2.0. Extract the aqueous layer with ethyl acetate (3 × 20 mL).

• Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and concentrate under vacuum to yield 11-fluoroundecanoic acid.

• Causality & Self-Validation: Ethanol is utilized as a co-solvent to overcome the biphasic barrier between the hydrophobic ester and aqueous NaOH. Upon acidification with HCl (Step 4), the solution will rapidly turn cloudy as the free 11-fluoroundecanoic acid precipitates out of the aqueous phase. This immediate phase separation visually self-validates the successful cleavage of the ethyl group.

Phase II: Regioselective Steglich Esterification

The coupling of the synthesized 11-fluoroundecanoic acid to the sn−2 position of a lysophospholipid (e.g., 16:0 Lyso-PC) requires precise kinetic control. Lysophospholipids are highly prone to thermodynamically driven sn−1 to sn−2 acyl migration[3].

Step-by-Step Protocol: Lipid Coupling

• Preparation: In a flame-dried, nitrogen-purged 100 mL round-bottom flask, dissolve 1.0 mmol of 16:0 Lyso-PC and 1.5 mmol of 11-fluoroundecanoic acid in 30 mL of anhydrous chloroform ( CHCl3​ ).

• Catalyst Addition: Add 0.5 mmol of 4-Dimethylaminopyridine (DMAP). Stir for 5 minutes.

• Activation: Cool the flask to 0 °C in an ice bath. Slowly add a solution of 1.5 mmol N,N'-Dicyclohexylcarbodiimide (DCC) dissolved in 5 mL of anhydrous CHCl3​ .

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours in the dark.

• Purification: Filter the reaction mixture to remove the precipitated byproduct. Concentrate the filtrate and purify via silica gel column chromatography (eluting with Chloroform/Methanol/Water 65:25:4 v/v/v).

• Causality & Self-Validation: Steglich esterification is strictly required here. DCC activates the carboxylic acid to an O-acylisourea intermediate. However, the secondary alcohol at the sn−2 position of Lyso-PC is sterically hindered. DMAP acts as a hyper-nucleophilic catalyst, rapidly attacking the intermediate to form a highly reactive acylpyridinium species. This kinetic acceleration outcompetes the slow acyl migration of the Lyso-PC, ensuring strict regioselective coupling[3].

• Visual Cue: As the reaction proceeds, N,N'-dicyclohexylurea (DCU) will form as a fine, white, insoluble precipitate in the chloroform. The appearance of this precipitate is a direct stoichiometric indicator that the dehydration and activation of the carboxylic acid have successfully occurred.

Phase III: Biophysical Formulation of Unilamellar Vesicles

Step-by-step biophysical formulation of fluorinated large unilamellar vesicles (LUVs).

Step-by-Step Protocol: Thin-Film Hydration and Extrusion

• Film Formation: Transfer 5.0 mg of the purified fluorinated phospholipid into a glass vial. Evaporate the chloroform under a gentle stream of nitrogen gas, followed by 2 hours under high vacuum to remove residual solvent traces.

• Hydration: Add 1.0 mL of pre-warmed HEPES buffer (10 mM HEPES, 100 mM NaCl, pH 7.6) to the lipid film.

• Annealing: Vortex the vial vigorously for 5 minutes. Critical: The temperature of the buffer and the physical vortexing must be maintained at least 10 °C above the phase transition temperature ( Tm​ ) of the synthesized lipid[4].

• Extrusion: Pass the hydrated suspension 21 times through a mini-extruder equipped with a 100 nm polycarbonate membrane, maintaining the heating block above the Tm​ [5].

• Causality & Self-Validation: Hydrating and extruding below the Tm​ will cause the lipid to remain in the rigid "gel" phase, leading to membrane rupture and filter clogging. Operating above the Tm​ ensures the acyl chains are in a fluid, liquid-crystalline phase, allowing the membrane to flexibly reorganize and seal into closed vesicles[4].

• Visual Cue: Initially, the hydrated lipid film will form a milky, highly opaque suspension, indicative of large, light-scattering Multilamellar Vesicles (MLVs). As the suspension is repeatedly extruded, the solution will visibly transition from opaque to a slightly bluish, translucent state. This optical clearing self-validates the successful reorganization of MLVs into monodisperse ~100 nm LUVs[5].

Quantitative Analytical Metrics

To ensure strict quality control, the synthesized fluorolipid and resulting liposomes should align with the following empirically established parameters:

Parameter	Expected Value / Observation	Analytical Method
Reaction Yield (Phase II)	65% – 75%	Gravimetric Analysis
19 F-NMR Chemical Shift	∼ -218 ppm (terminal −CH2​F )	19 F-NMR (in CDCl3​ )
31 P-NMR Chemical Shift	∼ -0.8 ppm (phosphodiester)	31 P-NMR (in CDCl3​ )
Vesicle Size (LUVs)	100 nm – 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.10	Dynamic Light Scattering (DLS)
Phase Transition ( Tm​ )	∼ 38 °C – 40 °C	Differential Scanning Calorimetry (DSC)

References

• Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9) . HazComFast. 2[2]

• Progress in the synthesis of fluorinated phosphatidylcholines for biological applications . Organic & Biomolecular Chemistry (RSC Publishing). 6[1]

• Synthesis of Lipids for Development of Multifunctional Lipid-Based Drug-Carriers . PMC (National Institutes of Health). 3[3]

• Fluorinated Vesicles Made from Combinations of Phospholipids and Semifluorinated Alkanes . Langmuir (ACS Publications). 4[4]

• Stabilization of Liposomes by Perfluorinated Compounds . ACS Omega (ACS Publications). 5[5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hazcomfast.com [hazcomfast.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Progress in the synthesis of fluorinated phosphatidylcholines for biological applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Hydrolysis methods for converting ethyl 11-fluoroundecanoate to free fatty acid

An in-depth technical guide on the hydrolysis of fluorinated fatty acid esters, designed for researchers and drug development professionals.

Introduction & Mechanistic Rationale

Ethyl 11-fluoroundecanoate (CAS 332-98-9) is a highly valued synthetic intermediate. It is predominantly utilized to generate terminally fluorinated free fatty acids, which serve as biochemical probes, advanced materials, and lipophilic prodrug carriers—most notably in the synthesis of cytostatic 4-N-(11-fluoroundecanoyl)gemcitabine analogues .

The conversion of this ethyl ester to its corresponding free fatty acid (11-fluoroundecanoic acid) requires a hydrolysis strategy that efficiently cleaves the ester bond while strictly preserving the terminal carbon-fluorine (C-F) bond .

Kinetic Profile & Causality: Fluorine substitution can drastically alter ester hydrolysis rates. For instance, perfluoroalkyl groups significantly accelerate hydrolysis due to massive inductive electron withdrawal. However, a single terminal fluorine on a long C11 aliphatic chain exerts a negligible inductive effect on the carbonyl carbon . Consequently, the ester hydrolysis kinetics of ethyl 11-fluoroundecanoate are nearly identical to those of non-fluorinated ethyl undecanoate.

The primary barrier to hydrolysis is not electronic, but solubility . The highly lipophilic C11 chain renders the substrate completely insoluble in purely aqueous media. Therefore, carefully engineered mixed organic-aqueous solvent systems or biphasic biocatalytic environments are mandatory to facilitate contact between the nucleophile and the ester carbonyl.

Experimental Methodologies

Method A: Base-Catalyzed Saponification (The Gold Standard)

This is the most efficient and scalable method for routine laboratory synthesis. We utilize Lithium Hydroxide (LiOH) rather than Sodium or Potassium Hydroxide.

• Causality: LiOH provides a milder basic environment. While the primary C-F bond is generally robust, avoiding excessively harsh caustic conditions (like boiling KOH) eliminates any theoretical risk of base-induced E2 elimination or nucleophilic substitution at the C11 position. A ternary solvent mixture of THF/MeOH/H₂O ensures complete homogeneity.

Step-by-Step Protocol:

• Solvation: Dissolve 1.0 mmol of ethyl 11-fluoroundecanoate in 10 mL of a THF/MeOH/H₂O mixture (ratio 3:1:1 v/v/v).

  • Reasoning: THF solubilizes the fatty chain, water dissolves the LiOH nucleophile, and MeOH acts as a phase-transfer bridge to ensure a homogenous single-phase reaction.

• Reagent Addition: Add 2.0 mmol (2.0 eq) of LiOH·H₂O in a single portion.

• Reaction & Self-Validation: Stir the mixture at room temperature (20–25 °C) for 4–6 hours.

  • Validation: Monitor via TLC (Hexane/EtOAc 8:2). The ester ( Rf​ ~0.7) will disappear, replaced by baseline material (the highly polar lithium carboxylate salt).

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the bulk of THF and MeOH, leaving an aqueous suspension.

• Acidification: Cool the aqueous residue to 0 °C and carefully acidify to pH 2.0 using 1M HCl.

  • Causality: The pKa​ of aliphatic carboxylic acids is ~4.8. Dropping the pH to 2.0 ensures >99% protonation of the carboxylate, converting it into the highly organic-soluble free fatty acid.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure 11-fluoroundecanoic acid.

Method B: Enzymatic Hydrolysis (The Biocatalytic Approach)

For applications requiring absolute preservation of sensitive downstream functional groups or strictly neutral conditions, Candida antarctica Lipase B (CALB) is utilized.

• Causality: CALB selectively recognizes the acyl chain and hydrolyzes the ester at neutral pH, completely bypassing the need for acidic or basic extremes.

Step-by-Step Protocol:

• Preparation: Suspend 1.0 mmol of ethyl 11-fluoroundecanoate in 15 mL of 0.1 M Potassium Phosphate buffer (pH 7.2) containing 10% v/v tert-butanol.

  • Reasoning:tert-butanol increases the solubility of the lipophilic ester without denaturing the enzyme.

• Biocatalysis: Add 50 mg of immobilized CALB (e.g., Novozym 435).

• Incubation: Incubate at 37 °C with orbital shaking (200 rpm) for 24–48 hours.

• Workup & Self-Validation: Filter the immobilized enzyme. Acidify the filtrate slightly to pH 3.0 with 0.5 M citric acid and extract with dichloromethane (3 × 10 mL).

  • Validation: 1 H NMR of the concentrated product should show the complete disappearance of the ethyl quartet at ~4.1 ppm and the appearance of a broad carboxylic acid proton at ~11.0 ppm.

Method C: Acid-Catalyzed Hydrolysis (The Orthogonal Approach)

An orthogonal approach using aqueous acid.

• Causality: Acid hydrolysis is reversible and kinetically slower than saponification. However, it is fundamentally impossible to induce base-mediated defluorination under these conditions, making it an ultra-safe alternative for highly sensitive fluorinated probes.

Step-by-Step Protocol:

• Solvation: Dissolve 1.0 mmol of the ester in 10 mL of 1,4-Dioxane.

• Reagent Addition: Add 5 mL of 3M aqueous HCl.

• Reaction: Reflux the mixture (80–90 °C) for 12–16 hours.

• Workup: Cool to room temperature, dilute with 10 mL of distilled water, and extract with Ethyl Acetate (3 × 15 mL). Wash with brine, dry, and concentrate.

Quantitative Data Summary

Parameter	Method A (Saponification)	Method B (Enzymatic)	Method C (Acidic)
Reagents	LiOH·H₂O	CALB (Novozym 435)	3M HCl
Solvent System	THF/MeOH/H₂O (3:1:1)	Phosphate Buffer / t-BuOH	1,4-Dioxane / H₂O
Temperature	20–25 °C (Room Temp)	37 °C	80–90 °C (Reflux)
Reaction Time	4–6 hours	24–48 hours	12–16 hours
Typical Yield	>95%	85–90%	75–80%
Risk of Defluorination	Very Low (Mild Base)	Zero (Neutral pH)	Zero (Acidic pH)
Scalability	Excellent (Multi-gram)	Moderate (Cost-limited)	Good

Process Visualization

Workflow of hydrolysis methods for converting ethyl 11-fluoroundecanoate to free fatty acid.

References

• PubChem Compound Summary for CID 67624 Source: National Center for Biotechnology Information (2024). Undecanoic acid, 11-fluoro-, ethyl ester. URL:[Link][1]

• Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues Source: Lemaire, M., et al. Journal of Medicinal Chemistry, 57(3), 811-825 (2014). URL:[Link][2]

• Preparation of 11-fluoroundecanoic acid Source: Requirand, N., Blancou, H., Commeyras, A., & Caupin, H. J. Journal of Fluorine Chemistry, 58(2-3), 353 (1992). URL:[Link][3]

• Effect of fluorine substitution on the rate for ester hydrolysis: Estimation of the hydrolysis rate of perfluoroalkyl esters Source: Uchimaru, T., et al. Journal of Molecular Structure: THEOCHEM, 634(1-3), 209-220 (2003). URL:[Link][4]

Sources

• 1. PubChemLite - Ethyl 11-fluoroundecanoate (C13H25FO2) [pubchemlite.lcsb.uni.lu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput GC-MS Sample Preparation for Undecanoic Acid, 11-Fluoro-, Ethyl Ester

Target Audience: Analytical Chemists, Lipidomic Researchers, and Drug Development Professionals Compound: Undecanoic acid, 11-fluoro-, ethyl ester (Ethyl 11-fluoroundecanoate) | Formula: C₁₃H₂₅FO₂ | MW: 232.34 g/mol

Introduction & Scientific Rationale

Undecanoic acid, 11-fluoro-, ethyl ester is a terminal-fluorinated fatty acid ethyl ester (FAEE). In drug development and metabolic tracing, fluorinated lipids are highly valued because the carbon-fluorine (C-F) bond provides metabolic stability and unique mass spectrometric signatures[1].

When analyzing FAEEs, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard[2]. Causality dictates our analytical choices here:

• No Derivatization Required: Unlike free fatty acids, which must be converted to methyl or pentafluorobenzyl esters to achieve volatility[3], Ethyl 11-fluoroundecanoate is inherently neutral, volatile, and thermally stable.

• Ionization Strategy: Electrospray Ionization (ESI) LC-MS struggles with FAEEs because they lack highly polar or ionizable functional groups. Electron Ionization (EI) GC-MS circumvents this by utilizing high-energy (70 eV) electron bombardment to induce reproducible fragmentation[4].

• Matrix Interference: Biological matrices are rich in free fatty acids and triglycerides. We utilize Aminopropyl Solid-Phase Extraction (SPE) because it leverages anion-exchange to trap free fatty acids while allowing neutral FAEEs to pass through unhindered[4].

Self-Validating System Architecture

To ensure trustworthiness, this protocol is designed as a self-validating system . By spiking a non-endogenous internal standard (e.g., Heptadecanoic acid ethyl ester) into the biological matrix prior to protein precipitation[2], the workflow mathematically normalizes any analyte loss that occurs during liquid-liquid extraction (LLE) or SPE. If the absolute peak area of the internal standard drops below a predefined quality control threshold (e.g., <50% of a neat standard), the system automatically flags the sample for matrix suppression or extraction failure, preventing false negatives.

Materials and Reagents

All solvents must be GC-MS or HPLC grade to prevent background chemical noise.

Reagent / Material	Purpose	Specification
Ethyl 11-fluoroundecanoate	Target Analyte / Tracer	≥ 99% purity
Ethyl Heptadecanoate	Internal Standard (IS)	100 µg/mL in Methanol
Acetone / Methanol	Protein Precipitation	HPLC Grade
Hexane / Heptane	Liquid-Liquid Extraction	GC Grade
Aminopropyl Silica SPE	Lipid Class Separation	500 mg, 3 mL Cartridge
Iso-octane	Reconstitution Solvent	GC Grade[5]
Glassware	Prevents Phthalate Leaching	10 mm x 75 mm Glass Tubes[5]

Experimental Workflow

Workflow for extraction and GC-MS analysis of Ethyl 11-fluoroundecanoate from biological matrices.

Step-by-Step Experimental Protocol

Phase 1: Matrix Lysis & Protein Precipitation

• Aliquot 500 µL of plasma or tissue homogenate into a 10 mL glass centrifuge tube. Crucial: Avoid plastics to prevent phthalate contamination.

• Spike 25 µL of the Internal Standard (Ethyl Heptadecanoate, 100 µg/mL) directly into the sample[2]. Vortex for 10 seconds.

• Add 1.5 mL of ice-cold acetone (or methanol) to crash the proteins. Vortex vigorously for 5 minutes.

• Centrifuge the mixture at 3000 × g for 15 minutes at 4°C. Transfer the supernatant to a clean glass tube.

Phase 2: Liquid-Liquid Extraction (LLE)

• Add 2.0 mL of hexane to the supernatant to partition the neutral lipids[4].

• Agitate on a laboratory shaker for 5 minutes. The highly non-polar FAEEs will migrate into the upper hexane layer.

• Centrifuge at 2000 × g for 5 minutes to resolve the aqueous and organic phases.

• Carefully aspirate the upper organic (hexane) layer and transfer it to a new glass tube. Repeat steps 5-7 with an additional 2.0 mL of hexane and pool the extracts.

Phase 3: Solid-Phase Extraction (SPE) Clean-up

• Condition a 500 mg Aminopropyl Silica SPE cartridge with 3.0 mL of hexane.

• Load the pooled hexane extract onto the cartridge. Allow it to flow through under gravity.

• Elute the target FAEE fraction by adding 4.0 mL of Hexane/Dichloromethane (50:50, v/v). The neutral Ethyl 11-fluoroundecanoate will elute, while free fatty acids remain bound to the stationary phase[4].

• Evaporate the collected eluate to complete dryness in a vacuum centrifuge (SpeedVac) or under a gentle stream of ultra-pure nitrogen at 30°C[2].

• Reconstitute the dried lipid film in 100 µL of iso-octane[5]. Vortex for 30 seconds and transfer to a GC autosampler vial equipped with a 250 µL glass insert.

GC-MS Analytical Parameters

To achieve maximum sensitivity, the mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode. The terminal fluorine atom provides a highly specific diagnostic loss of Hydrogen Fluoride (HF, -20 Da)[1].

Table 1: Gas Chromatography Conditions

Parameter	Setting
Column	Non-polar Dimethylpolysiloxane (e.g., DB-5MS, 30m × 0.25mm × 0.25µm)[4]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Volume	1.0 µL
Injection Mode	Splitless (Purge valve opens at 1.0 min)
Injector Temperature	250°C
Oven Temperature	60°C (hold 1 min) → ramp 20°C/min to 150°C → ramp 10°C/min to 280°C (hold 5 min)

Table 2: Mass Spectrometry (EI) Conditions

Parameter	Setting / Target Ions	Mechanistic Rationale
Ionization Mode	Electron Ionization (EI), 70 eV	Standard high-energy fragmentation
Source Temperature	230°C	Prevents lipid condensation in the source
m/z 232	[M]⁺	Molecular Ion of Ethyl 11-fluoroundecanoate
m/z 212	[M - HF]⁺	Diagnostic loss of Hydrogen Fluoride (20 Da)
m/z 187	[M - OCH₂CH₃]⁺	Loss of the ethoxy ester group (45 Da)
m/z 88	[CH₂=C(OH)OCH₂CH₃]⁺	McLafferty rearrangement (Base peak for FAEEs)

Expected Quantitative Performance

When executed correctly, this protocol yields highly reproducible data suitable for rigorous pharmacokinetic or lipidomic profiling.

Table 3: System Validation Metrics

Metric	Expected Value	Notes
Extraction Recovery	> 85%	Validated via pre- vs. post-extraction IS spiking
Limit of Detection (LOD)	5 - 10 nM	Dependent on detector age and tuning[4]
Limit of Quantitation (LOQ)	50 - 60 nM	S/N ratio > 10[4]
Intra-Assay Precision (CV)	< 7.0%	Calculated across 6 technical replicates[4]
Linear Dynamic Range	0.015 – 10 µg/mL	R² > 0.995 using 8-point calibration curve[2]

References

• Source: lipidmaps.
• Source: nih.gov (PMC)
• Source: aocs.
• Source: nih.gov (PubMed)
• Source: acs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]

Technical Notes & Optimization

Optimizing GC-MS analytical conditions for detecting ethyl 11-fluoroundecanoate

Welcome to the Technical Support Center for the analytical detection of ethyl 11-fluoroundecanoate (CAS: 332-98-9; Formula: C₁₃H₂₅FO₂). This guide is engineered for researchers and drug development professionals requiring high-fidelity gas chromatography-mass spectrometry (GC-MS) workflows.

Unlike standard fatty acid methyl esters (FAMEs), terminally fluorinated ethyl esters present unique physicochemical behaviors during vaporization and ionization[1]. This guide synthesizes mechanistic theory with field-proven troubleshooting to ensure your analytical protocols are robust, sensitive, and self-validating.

Mechanistic Grounding: The "Why" Behind the Method

To optimize the detection of ethyl 11-fluoroundecanoate, every instrumental parameter must be tailored to the molecule's structural features: a non-polar aliphatic chain, an ethyl ester terminus, and a highly electronegative terminal fluorine atom.

• Column Chemistry: A low-bleed, 5% phenyl-methylpolysiloxane column (e.g., DB-5MS) is optimal. The slight polarity of the phenyl groups interacts favorably with the ester dipole, while the non-polar backbone resolves the aliphatic chain[2].

• Ionization Dynamics (EI vs. NCI): Standard Electron Ionization (EI) at 70 eV often struggles to produce a stable molecular ion ( [M]+ at m/z 232) because aliphatic esters rapidly fragment[3]. However, EI is excellent for structural confirmation via the McLafferty rearrangement. For ultra-trace quantification, Negative Chemical Ionization (NCI) is superior; the terminal fluorine atom acts as an electron sink, capturing thermal electrons to produce highly abundant anionic fragments[4].

Workflow for optimizing GC-MS conditions for ethyl 11-fluoroundecanoate.

Standard Operating Procedure: GC-MS Optimization

This protocol is designed as a self-validating system. By running a system suitability test (SST) prior to matrix analysis, you verify both chromatographic integrity and ionization efficiency.

Step-by-Step Methodology

• Sample Preparation: Extract the target analyte from the biological/synthetic matrix using a liquid-liquid extraction (LLE) with a non-polar solvent (e.g., hexane:dichloromethane, 4:1 v/v)[5]. Concentrate under a gentle stream of nitrogen.

• Inlet Configuration: Install an ultra-inert, deactivated single-taper liner with glass wool. Set the inlet temperature to 250°C. Causality: Temperatures above 260°C can induce thermal degradation or defluorination in the presence of active silanol sites.

• Injection: Inject 1.0 µL in splitless mode (purge valve opens at 1.0 min) to maximize transfer of trace analytes to the column.

• Chromatographic Separation: Utilize a DB-5MS column (30 m × 0.25 mm ID × 0.25 µm film). Use Helium (99.999%) as the carrier gas at a constant flow of 1.0 mL/min.

• MS Acquisition (EI Mode): Set the transfer line to 280°C and the ion source to 230°C. Acquire data in Selected Ion Monitoring (SIM) mode targeting m/z 88, 187, and 212.

Quantitative Data Summaries

Table 1: Optimized GC Oven Temperature Program

Ramp Stage	Rate (°C/min)	Target Temperature (°C)	Hold Time (min)	Total Time (min)
Initial	-	60	1.0	1.0
Ramp 1	15.0	200	0.0	10.3
Ramp 2	5.0	280	5.0	31.3

Table 2: Diagnostic EI-MS Fragments for Ethyl 11-Fluoroundecanoate

m/z Ratio	Fragment Identity	Relative Abundance	Diagnostic Utility
88	[CH2​=C(OH)OCH2​CH3​]+	Base Peak (100%)	Confirms the presence of an ethyl ester[6].
187	[M−OCH2​CH3​]+	Medium (~30%)	Confirms the loss of the ethoxy group.
212	[M−HF]+	Low-Medium (~15%)	Confirms terminal fluorination[4].
232	[M]+	Trace (<2%)	Molecular ion (often too weak for quantification).

Fragmentation Pathway Visualization

Understanding the electron ionization (EI) fragmentation pathway is critical for interpreting mass spectra and selecting the correct SIM ions.

Primary EI-MS fragmentation pathways for ethyl 11-fluoroundecanoate.

Troubleshooting & FAQs

Q: I am seeing a massive peak at m/z 88, but the molecular ion (m/z 232) is completely absent. Is my compound degrading? A: Not necessarily. Aliphatic ethyl esters undergo a highly favorable McLafferty rearrangement in EI mode, yielding the m/z 88 fragment as the base peak[6]. The molecular ion of long-chain aliphatic esters is notoriously weak or absent due to rapid fragmentation[3]. To confirm the intact molecule, look for the [M−HF]+ ion at m/z 212, or switch to a soft ionization technique like Field Ionization (FI) or Chemical Ionization (CI).

Q: How can I improve the Limit of Detection (LOD) for this specific fluorinated compound in complex biological matrices? A: Switch your MS source from Electron Ionization (EI) to Negative Chemical Ionization (NCI) using methane or ammonia as the reagent gas. Because fluorine is highly electronegative, the terminal fluoroalkyl chain efficiently captures thermal electrons, drastically increasing the signal-to-noise ratio for anionic fragments compared to standard EI[4].

Q: My chromatographic peak is tailing heavily. What is the mechanistic cause and how do I fix it? A: Peak tailing for fluorinated esters usually indicates secondary interactions (hydrogen bonding or dipole-dipole) with active silanol ( −SiOH ) groups in the GC inlet liner or at the head of the analytical column. Fix: Ensure you are using a strictly deactivated, ultra-inert liner. If the column has been used extensively for biological extracts, trim the first 10–20 cm of the column to remove accumulated non-volatile matrix residue that creates active sites.

Q: I observe a co-eluting peak that shares the m/z 88 fragment. How do I resolve this? A: The m/z 88 fragment is common to all aliphatic ethyl esters (e.g., endogenous ethyl undecanoate). To differentiate ethyl 11-fluoroundecanoate from non-fluorinated background lipids, you must use the diagnostic [M−HF]+ fragment (m/z 212) as your primary quantifier ion in SIM mode. Alternatively, decrease the GC oven ramp rate during the elution window (e.g., from 15°C/min to 5°C/min) to improve chromatographic resolution[2].

References

• Chemical Aspects of Human and Environmental Overload with Fluorine Source: ACS Chemical Reviews URL:[Link]

• Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter Source: MDPI Molecules URL:[Link]

• Simultaneous determination of total fatty acid esters of chloropropanols in edible oils by gas chromatography-mass spectrometry with solid-supported liquid-liquid extraction Source: PubMed / Journal of Chromatography A URL:[Link]

• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization Source: PubMed Central (PMC) URL:[Link]

• Structural characterization of wax esters by electron ionization mass spectrometry Source: PubMed Central (PMC) / Journal of Lipid Research URL:[Link]

• Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 Source: JEOL Application Notes URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter [mdpi.com]
• 3. Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - Molecular Ion Detection by FI - | Applications Notes | JEOL Ltd. [jeol.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of total fatty acid esters of chloropropanols in edible oils by gas chromatography-mass spectrometry with solid-supported liquid-liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Improving synthesis yield and purity of Undecanoic acid, 11-fluoro-, ethyl ester

Welcome to the Technical Support Center for Advanced Fluorination Workflows . As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges researchers face when synthesizing Undecanoic acid, 11-fluoro-, ethyl ester (Ethyl 11-fluoroundecanoate).

Fluorination of long-chain aliphatic systems is notoriously difficult due to competing elimination pathways and purification bottlenecks. This guide bridges the gap between theoretical causality and benchtop execution, providing you with self-validating protocols and troubleshooting insights to maximize your yield and purity.

Mechanistic Workflow & Competing Pathways

To troubleshoot effectively, we must first map the chemical logic of our chosen synthesis routes. The diagram below illustrates the two primary pathways to Ethyl 11-fluoroundecanoate and the thermodynamic pitfalls associated with each.

Fig 1. Synthetic pathways and competing side reactions for Ethyl 11-fluoroundecanoate.

Troubleshooting Guide & FAQs

Q1: My nucleophilic fluorination of ethyl 11-bromoundecanoate using KF/18-crown-6 yields mostly the alkene (ethyl 11-undecenoate). How do I suppress this E2 elimination? Causality: The fluoride ion ( F− ) is a hard, highly electronegative species. In aprotic solvents like acetonitrile, its solvation shell is stripped, making it a poor nucleophile but a remarkably strong base. This basicity thermodynamically favors the abstraction of a β -proton (E2 elimination) over the desired SN​2 displacement of the primary bromide. Solution: You must modulate the basicity of the fluoride ion without destroying its nucleophilicity. Incorporate a fluorinated bulky alcohol, such as 1,1,1,3,3,3-hexafluoro-2-methyl-2-propanol (HFIP) or 2-trifluoromethyl-2-propanol, into your phase-transfer system. The bulky alcohol forms a highly specific hydrogen-bond network with the fluoride ion, shielding its basic character while allowing the SN​2 trajectory to proceed. This modification has been shown to boost primary alkyl fluoride yields to ~80% with minimal elimination [1].

Q2: I am using DAST to convert ethyl 11-hydroxyundecanoate to the fluoroester, but I am seeing incomplete conversion and a dark, tarry crude mixture. What is going wrong? Causality: DAST (Diethylaminosulfur trifluoride) is highly reactive and thermally unstable. If the reagent is added too quickly or at room temperature, the exothermic activation of the hydroxyl group causes localized superheating. This thermal spike drives the decomposition of the dialkylaminosulfur intermediate, leading to alkene formation and polymerization of the aliphatic chain. Solution: The reaction must be a self-validating thermal system. Perform the DAST addition at strictly -78 °C in anhydrous dichloromethane (DCM). The solution should remain clear or pale yellow. Only after complete addition should you remove the dry ice bath and allow it to warm to room temperature. If the solution darkens immediately upon addition, your starting material or solvent contains trace moisture, which reacts violently with DAST to form destructive HF gas [2].

Q3: How can I separate unreacted ethyl 11-bromoundecanoate from the target ethyl 11-fluoroundecanoate? They co-elute perfectly on silica gel. Causality: The spatial footprint and electronic dipole of a primary bromide versus a primary fluoride at the end of a long C11 aliphatic chain are virtually indistinguishable to standard normal-phase silica. Their Rf​ values in Hexane/EtOAc will overlap entirely. Solution: Do not rely on chromatography for this separation; use chemical derivatization. If you cannot achieve 100% conversion, treat your crude mixture with an excess of a secondary amine (e.g., diethylamine) and heat mildly. The amine will undergo an SN​2 reaction exclusively with the highly reactive bromoester, leaving the inert fluoroester untouched. The resulting amino-ester is highly polar and can be easily removed by a simple acidic aqueous wash (0.1 M HCl), leaving pure ethyl 11-fluoroundecanoate in the organic layer.

Q4: I am observing hydrolysis of the ethyl ester group during my KF/18-crown-6 reaction. How do I prevent this? Causality: Potassium fluoride is aggressively hygroscopic. Even trace amounts of water in the KF lattice or the solvent will react with the basic fluoride to generate hydroxide ions ( OH− ). At the elevated temperatures required for fluorination (80 °C), these hydroxide ions rapidly saponify the ethyl ester into the corresponding carboxylic acid. Solution: KF must be spray-dried or activated under high vacuum at 150 °C for 12 hours prior to use. Store and handle it strictly inside a glovebox.

Quantitative Data: Fluorination Strategy Comparison

To aid in experimental design, the following table summarizes the empirical performance of various fluorinating systems applied to C11 aliphatic chains.

Reagent System	Precursor	Typical Yield	E2 Elimination (%)	Key Advantage	Major Limitation
KF / 18-C-6 / HFIP	Bromoester	75–82%	< 5%	Low cost, highly scalable, stable reagents	Requires specialized bulky alcohol co-catalyst
DAST / DCM	Hydroxyester	65–80%	5–10%	Very fast reaction times, high conversion	Hazardous reagent, requires strict cryogenic control
AgF / MeCN	Bromoester	50–60%	10–15%	Mild thermal conditions	High reagent cost, light-sensitive byproducts
TBAF (anhydrous)	Bromoester	40–50%	20–30%	Homogeneous reaction	Highly hygroscopic, strong basicity promotes E2

Step-by-Step Experimental Methodologies

Protocol A: Nucleophilic Fluorination (Halogen Exchange)

Designed to suppress elimination via hydrogen-bond modulation.

• Preparation: In a flame-dried Schlenk flask under argon, add rigorously dried Potassium Fluoride (3.0 mmol) and 18-Crown-6 (0.3 mmol).

• Solvent & Co-catalyst: Inject 5.0 mL of anhydrous Acetonitrile, followed by 1,1,1,3,3,3-hexafluoro-2-methyl-2-propanol (3.0 mmol). Stir for 15 minutes at room temperature to allow the phase-transfer complex to form.

• Substrate Addition: Add Ethyl 11-bromoundecanoate (1.0 mmol) dropwise via syringe.

• Reaction: Heat the mixture to 82 °C. Self-Validation Check: Monitor the reaction via 19F NMR of crude aliquots. You should observe the growth of a characteristic triplet of triplets at approximately -218 ppm, confirming primary C-F bond formation.

• Chemical Purification: Once conversion plateaus (typically 24 hours), cool to room temperature. If trace bromoester remains, add 2.0 mmol of diethylamine and stir for 2 hours.

• Workup: Dilute with diethyl ether (20 mL) and wash sequentially with 0.1 M HCl (2 x 10 mL) to remove the amine/amino-ester, followed by saturated NaHCO3​ and brine. Dry over MgSO4​ , filter, and concentrate under reduced pressure.

Protocol B: Deoxyfluorination via DAST

Designed for strict thermal control to prevent polymerization.

• Preparation: Dissolve Ethyl 11-hydroxyundecanoate (1.0 mmol) in anhydrous DCM (10 mL) in a flame-dried flask under argon.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C for 15 minutes.

• Reagent Addition: Slowly inject DAST (1.2 mmol) dropwise over 10 minutes. Self-Validation Check: The solution should remain clear. Rapid darkening indicates an exothermic runaway or moisture contamination.

• Warming: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to naturally warm to room temperature over 2 hours.

• Quenching: Cool the flask to 0 °C in an ice bath. Critically important: Add saturated aqueous NaHCO3​ dropwise until all bubbling ceases. This visual cue validates the safe neutralization of residual HF and unreacted DAST.

• Workup: Separate the organic layer, extract the aqueous layer with DCM (2 x 10 mL), combine the organics, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography (Hexane/EtOAc 95:5).

References

• Accelerating SN2 Nucleophilic Fluorination of Primary Alkyl Bromide Using an 18-Crown-6 and Fluorinated Bulky Alcohol Phase Transfer System. ResearchGate.
• Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues. Journal of Medicinal Chemistry (ACS / NIH).

Technical Support Center: Ethyl 11-Fluoroundecanoate Stability &amp; Assay Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve a critical and common issue: the unintended degradation and defluorination of ethyl 11-fluoroundecanoate during in vitro and in vivo biological assays.

Fluorinated aliphatic chains are notoriously tricky to stabilize in metabolically active matrices. This guide dissects the enzymatic causality behind carbon-fluorine (C-F) bond cleavage and provides self-validating protocols to ensure the integrity of your experimental data.

🔬 Core Troubleshooting FAQs

Q1: Why does ethyl 11-fluoroundecanoate undergo rapid defluorination in my cell-based assays and liver microsomes?

A: Defluorination of terminal fluorinated aliphatic chains is not a single-step failure; it is a metabolic cascade. When you introduce ethyl 11-fluoroundecanoate into a biological matrix (like serum or cell lysate), ubiquitous carboxylesterases rapidly hydrolyze the ethyl ester to form 11-fluoroundecanoic acid .

Once the free fatty acid is liberated, it is subjected to two primary catabolic pathways that lead to C-F bond cleavage:

• CYP450-Mediated ω -Oxidation: Cytochrome P450 enzymes (particularly the CYP4A and CYP3A families) attempt to hydroxylate the terminal ( ω ) carbon. Because this carbon bears the fluorine atom, hydroxylation creates a highly unstable α -fluorohydrin intermediate. This intermediate spontaneously eliminates hydrogen fluoride (HF) to form an aldehyde, resulting in rapid, irreversible defluorination [1] [2].

• β -Oxidation: The free acid is activated to a CoA thioester and transported into the mitochondria. Because it is an 11-carbon (odd-chain) fatty acid, successive removal of two-carbon units via the β -oxidation spiral yields 3-fluoropropionyl-CoA . This is mechanistically distinct from even-chain fluorolipids, which yield highly toxic fluoroacetyl-CoA [3]. Further downstream catabolism of the 3-fluoropropionyl-CoA remnant ultimately leads to fluoride release.

Q2: My assay requires the molecule to remain in its intact ester form. How do I prevent initial hydrolysis?

A: You must completely inhibit the non-specific esterases present in your biological matrix.

• Causality: Esterases utilize a catalytic triad (typically serine-histidine-aspartate) to nucleophilically attack the carbonyl carbon of your compound.

• Solution: Pre-treat your assay medium or lysates with irreversible serine protease/esterase inhibitors such as PMSF (Phenylmethylsulfonyl fluoride) or BNPP (Bis-p-nitrophenyl phosphate). Furthermore, if your assay utilizes Fetal Bovine Serum (FBS), you must heat-inactivate it (56°C for 30 minutes) prior to use to thermally denature endogenous esterases.

Q3: I want to study the free acid form (11-fluoroundecanoic acid). How do I stop CYP450-mediated defluorination?

A: To isolate the biological effects of the intact fluorinated fatty acid without the confounding variable of free fluoride ions, you must block ω -oxidation.

• Causality: By preventing the insertion of molecular oxygen at the terminal carbon, you prevent the formation of the unstable fluorohydrin [1].

• Solution: Pre-incubate your biological system with 1-Aminobenzotriazole (ABT) . ABT is a potent, non-selective, mechanism-based suicide inhibitor of cytochrome P450 enzymes. It alkylates the heme prosthetic group of the CYP enzymes, permanently shutting down ω -oxidation.

Q4: How do I block the β -oxidation pathway for this specific molecule?

A: Medium-chain fatty acids (C8-C12), including 11-fluoroundecanoic acid, can bypass Carnitine Palmitoyltransferase I (CPT-1) and enter the mitochondria directly. Therefore, standard CPT-1 inhibitors like Etomoxir will fail to protect your compound.

• Causality: You must target the downstream enzymes of the β -oxidation spiral directly to prevent chain shortening.

• Solution: Utilize Trimetazidine , a competitive inhibitor of long-chain 3-ketoacyl-CoA thiolase, to halt the successive cleavage of the carbon chain inside the mitochondria.

📊 Quantitative Data: Inhibitor Selection Matrix

To effectively stabilize ethyl 11-fluoroundecanoate, select the appropriate inhibitor combinations based on your specific assay requirements.

Inhibitor	Target Enzyme System	Working Concentration	Incubation Pre-treatment	Causality / Notes
PMSF	Carboxylesterases	1 - 2 mM	15 mins prior to dosing	Covalently binds active-site serine. Note: Half-life in aqueous media is short (~30 mins).
BNPP	Carboxylesterases	100 - 500 µM	30 mins prior to dosing	Highly specific for carboxylesterases; more stable in aqueous buffers than PMSF.
ABT	Cytochrome P450s ( ω -oxidation)	1 mM	30 mins prior to dosing	Mechanism-based suicide inhibitor. Prevents terminal hydroxylation and subsequent HF elimination.
Trimetazidine	3-ketoacyl-CoA thiolase ( β -oxidation)	10 - 50 µM	60 mins prior to dosing	Halts odd-chain cleavage, preventing the formation of 3-fluoropropionyl-CoA.

⚙️ Pathway Visualization

The following diagram maps the metabolic fate of ethyl 11-fluoroundecanoate and highlights the specific intervention points where inhibitors should be applied to prevent defluorination.

Metabolic pathways of ethyl 11-fluoroundecanoate leading to defluorination and inhibition strategies.

🧪 Self-Validating Protocol: Defluorination-Protected Microsomal Assay

To ensure scientific integrity, your assay must be a self-validating system . This means you cannot simply assume the inhibitors worked; you must simultaneously track the disappearance of the parent compound and the appearance of the free fluoride ion ( F− ). If the parent compound depletes but F− does not rise, the molecule is being sequestered or metabolized without C-F bond cleavage.

Step 1: Matrix Preparation & Inhibitor Priming

• Thaw Human Liver Microsomes (HLMs) on ice. Dilute to a final protein concentration of 1.0 mg/mL in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Inhibitor Addition: Add ABT (1 mM final) and BNPP (200 µM final) to the microsomal suspension.

• Incubate the mixture at 37°C for 30 minutes. Causality: This pre-incubation is mandatory for ABT, as it requires basal enzyme turnover to form the reactive intermediate that irreversibly binds the CYP heme.

Step 2: Substrate Introduction

• Spike ethyl 11-fluoroundecanoate (dissolved in DMSO) into the matrix to achieve a final concentration of 10 µM. Ensure final DMSO concentration is ≤ 0.5% (v/v) to prevent solvent-induced enzyme inhibition.

Step 3: Reaction Initiation & Sampling

• Initiate the metabolic reaction by adding NADPH (1 mM final concentration).

• At time points 0, 15, 30, 60, and 120 minutes, extract a 100 µL aliquot of the reaction mixture.

Step 4: Quenching & Dual-Analysis (The Validation Step)

• Quench: Immediately add 300 µL of ice-cold Acetonitrile (containing an internal standard) to the aliquot to precipitate proteins and halt all enzymatic activity.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system to quantify the remaining intact ethyl 11-fluoroundecanoate and 11-fluoroundecanoic acid.

• Fluoride Ion Monitoring: Take a parallel unquenched 100 µL aliquot at each time point, mix 1:1 with TISAB II (Total Ionic Strength Adjustment Buffer), and measure free F− using a Fluoride Ion-Selective Electrode (ISE) or via 19F -NMR.

  • Validation Check: In the protected assay, F− levels should remain at baseline. If F− increases, your inhibitor concentrations must be titrated upward.

📚 References

• Metabolism, CB1 Cannabinoid Receptor Binding and In Vivo Activity of Synthetic Cannabinoid 5F-AKB48: Implications for Toxicity Source: PMC (National Institutes of Health) URL:[Link]

• Pseudomonas sp. Strain 273 Degrades Fluorinated Alkanes Source: ACS Publications (Environmental Science & Technology) URL:[Link]

• Chemical Aspects of Human and Environmental Overload with Fluorine Source: PMC (National Institutes of Health) URL:[Link]

Technical Support Center: Purification and Refinement of Crude Ethyl 11-Fluoroundecanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges researchers face when isolating ethyl 11-fluoroundecanoate (CAS 332-98-9).

The synthesis of this aliphatic fluoroester—typically achieved via the nucleophilic fluorination of ethyl 11-bromoundecanoate or the esterification of 11-fluoroundecanoic acid—rarely yields a pure product directly. The crude mixture is usually contaminated with unreacted starting materials, elimination byproducts (alkenes), and residual fluorinating salts. This guide provides field-proven, self-validating methodologies to achieve >99% purity.

Purification Workflow Visualization

The following diagram outlines the logical sequence of purification, moving from bulk separation to high-resolution refinement.

Workflow for the purification of crude ethyl 11-fluoroundecanoate.

Troubleshooting Guides & FAQs

Q1: I have significant unreacted ethyl 11-bromoundecanoate in my crude mixture. Standard silica gel chromatography isn't separating them. What is the mechanistic reason, and how do I resolve it? Causality: Nucleophilic fluorination of long-chain aliphatic bromides often stalls before 100% conversion due to the poor nucleophilicity and high hydration energy of the fluoride ion[1]. Standard normal-phase silica gel cannot resolve the fluoroester from the bromoester because the massive 11-carbon non-polar aliphatic chain dominates the molecule's interaction with the stationary phase, completely masking the subtle dipole differences between the C-F and C-Br bonds. Solution: Utilize high-vacuum fractional distillation. The mass difference between bromine (79.9 g/mol ) and fluorine (19.0 g/mol ) creates a robust boiling point differential (~30 °C gap at 2 mmHg). If preparative HPLC is preferred, switch to a Pentafluorophenyl (PFP) stationary phase. PFP columns leverage specific dipole-dipole and π

π interactions to selectively retain and separate fluorinated compounds from their non-fluorinated analogs[1].

Q2: NMR shows a 10-15% contamination of an alkene byproduct (ethyl undec-10-enoate). How do I remove this? Causality: Fluoride sources (like TBAF or KF) act as hard bases, triggering competing E2 elimination alongside the desired SN2 substitution. Solution: Employ Argentation Chromatography[2]. By impregnating silica gel with 10% w/w silver nitrate (AgNO 3​ ), the silver ions ( Ag+ ) act as electron acceptors, forming reversible π -complexes with the electron-rich double bond of the alkene[3]. This drastically retards the alkene's retention factor (Rf), allowing the saturated ethyl 11-fluoroundecanoate to elute cleanly in the early fractions.

Q3: I used TBAF (Tetrabutylammonium fluoride) as my fluorinating agent. How do I ensure complete removal of the ammonium salts without hydrolyzing my ester? Causality: Tetrabutylammonium salts are highly soluble in organic solvents but will partition into water if the aqueous phase is large enough. However, aggressive basic washes will attack the ester linkage. Solution: Perform a rigorous liquid-liquid extraction using strictly neutral deionized water (3x) followed by brine. Avoid alkaline washes (like NaHCO 3​ or NaOH), as the ethyl ester is susceptible to base-catalyzed hydrolysis, which will yield 11-fluoroundecanoic acid[4]. Self-Validation: Confirm TBAF removal via 1 H NMR by verifying the complete absence of the characteristic tetrabutylammonium multiplets at δ 3.1-3.3 ppm and 1.3-1.6 ppm.

Quantitative Data Summary

Use the following table to predict partitioning and elution behavior during your purification workflow.

Compound	Molecular Weight ( g/mol )	Approx. Boiling Point (2 mmHg)	Rf (Silica, 9:1 Hex/EtOAc)	Rf (10% AgNO 3​ Silica, 9:1 Hex/EtOAc)
Ethyl 11-fluoroundecanoate	232.33	130–135 °C	0.45	0.45
Ethyl 11-bromoundecanoate	293.24	160–165 °C	0.45	0.45
Ethyl undec-10-enoate	212.33	125–130 °C	0.48	0.15
11-Fluoroundecanoic acid	204.28	>180 °C	0.10 (streaks)	0.10

Experimental Protocols

Protocol A: High-Vacuum Fractional Distillation (Separation of Halogens)

Purpose: To separate the fluoroester from the heavier bromoester.

• Apparatus Setup: Assemble a short-path distillation apparatus equipped with a Vigreux column (minimum 15 cm) to provide sufficient theoretical plates. Insulate the column with glass wool to prevent premature condensation.

• Degassing: Transfer the dried, salt-free crude organic mixture to the boiling flask. Apply high vacuum (0.1 - 2.0 mmHg) at room temperature for 15 minutes to strip off any residual extraction solvents (e.g., DCM or EtOAc).

• Heating & Foreshots: Gradually heat the oil bath. Collect the foreshots (traces of solvent and light alkene byproducts) while the vapor temperature remains below 120 °C.

• Main Fraction Collection: Swap the receiving flask when the vapor temperature stabilizes around 130–135 °C. Collect the ethyl 11-fluoroundecanoate.

• Validation: Monitor the vapor temperature closely. A sharp drop in vapor temperature followed by a requirement to increase the oil bath temperature indicates the fluoroester has been depleted. Do not collect fractions above 150 °C, as this is the unreacted bromoester.

Protocol B: Argentation Chromatography (Alkene Removal)

Purpose: To remove ethyl undec-10-enoate from the distilled ethyl 11-fluoroundecanoate.

• Stationary Phase Preparation: Dissolve 10 g of AgNO 3​ in 50 mL of acetonitrile and 50 mL of deionized water. Add 90 g of standard flash silica gel (230-400 mesh) to form a slurry.

• Drying & Activation: Evaporate the solvent using a rotary evaporator in the dark (wrap the flask in aluminum foil) until a free-flowing powder is obtained. Activate the silica in an oven at 120 °C for 4 hours.

• Column Packing: Pack the column using the slurry method with 100% hexanes. Critical: Keep the column shielded from ambient light using foil to prevent the photoreduction of Ag+ to metallic silver, which destroys the column's π -complexation ability.

• Elution: Load the distillate from Protocol A. Elute with an isocratic mixture of 95:5 Hexanes:Ethyl Acetate.

• Validation: Spot fractions on standard TLC plates. The saturated ethyl 11-fluoroundecanoate will elute rapidly. The alkene byproduct will remain trapped on the column and can only be flushed out later by increasing the polarity to 80:20 Hexanes:Ethyl Acetate.

References

• Synthesis of Fluoroalkanes by Addition Reactions to Alkenes Thieme Connect
• Argentation chrom
• Chromatography with Silver Nitrate: Part 2 UQ eSpace - The University of Queensland
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC LCGC Intern
• Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues ACS Public

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Argentation chromatography - Wikipedia [en.wikipedia.org]
• 3. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Metabolic Assays: Maximizing Reproducibility with Ethyl 11-Fluoroundecanoate

Tracking fatty acid oxidation (FAO) with high fidelity is a critical challenge in metabolic research, oncology, and drug development. Traditional assays often force researchers to choose between the safety hazards of radiolabels, the low sensitivity of stable isotopes, or the metabolic distortion caused by bulky fluorescent tags.

This guide provides an in-depth technical analysis of Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9, MW: 232.33 g/mol )[1]. By combining prodrug delivery mechanics with the zero-background sensitivity of 2[2], this compound offers a highly reproducible, multiplexed window into mitochondrial β-oxidation.

Mechanistic Causality: The Design of Ethyl 11-Fluoroundecanoate

To understand why this specific molecule yields highly reproducible assay data, we must deconstruct its chemical design into two functional domains: the delivery vehicle and the reporter tag.

The Prodrug Advantage (Ethyl Esterification)

Free fatty acids rely on specific transport proteins (e.g., CD36, FATPs) to cross the cell membrane. Because the expression of these transporters varies wildly across different cell lines and tissue types, intracellular dosing is notoriously inconsistent. Causality: Esterifying the carboxylic acid creates a lipophilic prodrug that passively diffuses across the lipid bilayer. Once inside the cytosol, ubiquitous intracellular esterases rapidly hydrolyze the ethyl group, liberating the active 11-fluoroundecanoic acid. This mechanism guarantees consistent, transporter-independent intracellular loading.

The Reporter Advantage (Omega-Fluorination)

The fluorine-19 ( 19F ) nucleus possesses a spin of 1/2, 100% natural isotopic abundance, and a sensitivity nearly equal to a proton ( 1H ). More importantly, there is virtually zero endogenous organofluorine in biological systems, resulting in spectra with absolutely no background noise[2]. Causality: As 11-fluoroundecanoic acid (a C11 odd-chain fatty acid) is activated to its CoA thioester and enters mitochondrial β-oxidation, it is sequentially shortened by two carbons per cycle. The chemical shift of the terminal fluorine atom is highly sensitive to the proximity of the thioester carbonyl. This allows researchers to distinctly resolve the C11 parent molecule and its C9, C7, C5, and C3 (3-fluoropropionyl-CoA) breakdown intermediates in a single, multiplexed NMR spectrum.

Metabolic trajectory of Ethyl 11-fluoroundecanoate from cellular uptake to 19F NMR detection.

Comparative Analysis of Metabolic Tracers

When establishing a new metabolic assay, selecting the right tracer dictates the limits of your data. The table below objectively compares Ethyl 11-fluoroundecanoate against standard industry alternatives.

Feature	Ethyl 11-Fluoroundecanoate ( 19F )	14C -Labeled Fatty Acids	13C -Labeled Fatty Acids	BODIPY-Labeled FAs
Detection Method	19F NMR	Scintillation / Autoradiography	13C NMR / Mass Spec	Fluorescence Microscopy
Background Signal	Zero (No endogenous 19F )	Low (Requires background subtraction)	High (1.1% natural abundance)	Low to Moderate (Autofluorescence)
Metabolic Fidelity	High (Small atomic radius of F)	Perfect (Isotopic substitution)	Perfect (Isotopic substitution)	Poor (Bulky fluorophore blocks β-oxidation)
Intermediate Tracking	Excellent (Distinct chemical shifts)	Poor (Requires complex chromatography)	Moderate (Complex multiplet splitting)	None (Fluorophore remains intact)
Safety & Handling	Standard BSL-1/2	Radioactive (Specialized facilities)	Standard BSL-1/2	Standard BSL-1/2

Self-Validating Experimental Protocol: Quantitative 19F NMR Assay

To ensure absolute reproducibility, the following protocol is designed as a self-validating system . It incorporates an internal standard and a mandatory relaxation delay check to prevent the systematic integration errors that frequently plague quantitative NMR (qNMR) studies[3].

Self-validating experimental workflow for quantitative 19F NMR metabolic assays.

Step-by-Step Methodology

Step 1: Tracer Preparation Dissolve Ethyl 11-fluoroundecanoate in sterile DMSO to create a 100 mM stock. To mimic physiological lipid transport and prevent micelle formation, conjugate the tracer to fatty acid-free Bovine Serum Albumin (BSA) at a 3:1 molar ratio in culture media prior to dosing.

Step 2: Cellular Incubation & Quenching Treat the target cell line (e.g., primary hepatocytes) with the BSA-conjugated tracer (typically 100–500 µM) for the desired time course. Quench the metabolism rapidly by washing cells with ice-cold PBS and immediately adding liquid nitrogen or ice-cold methanol.

Step 3: Dual-Phase Liquid-Liquid Extraction (LLE) Perform a modified Bligh-Dyer extraction using a Chloroform:Methanol:Water (2:2:1.8 v/v) system.

• Causality: This specific ratio partitions intact, unoxidized lipids into the lower organic (chloroform) phase, while the short-chain, water-soluble β-oxidation intermediates (like 3-fluoropropionyl-CoA) partition into the upper aqueous phase.

Step 4: Internal Standard Addition (Critical) Add a precisely known concentration of a fluorinated internal standard (IS), such as 4-fluorobenzoic acid, to the dried extracts prior to resuspension in deuterated solvents ( CDCl3​ or CD3​OD ). This allows for absolute molar quantification of the metabolites.

Step 5: 19F NMR Acquisition and T1 Relaxation Check The most common point of failure in qNMR is insufficient relaxation time between radiofrequency pulses. Because 19F nuclei often have long longitudinal relaxation times ( T1​ ),4[5].

Before acquiring the final spectrum, run a rapid inversion-recovery experiment to measure the T1​ of all species in the sample.

Quantitative Parameters for 19F NMR Integration

Data represents typical relaxation parameters at 400 MHz (298 K).

Fluorinated Species	Approx. 19F Chemical Shift (ppm)	Measured T1​ Relaxation (s)	Required D1​ Delay (s) for >99% Relaxation
Ethyl 11-Fluoroundecanoate	-218.5	1.8	≥ 9.0
11-Fluoroundecanoic Acid	-218.2	1.5	≥ 7.5
3-Fluoropropionyl-CoA	-225.4	2.2	≥ 11.0
4-Fluorobenzoic Acid (IS)	-106.0	3.5	≥ 17.5

Self-Validation Checkpoint: As shown in the table, the internal standard exhibits the longest T1​ (3.5 s). Therefore, the global relaxation delay ( D1​ ) for the entire experiment must be set to at least 5 × 3.5 = 17.5 seconds[5]. If a standard default delay of 1–2 seconds is used, the IS signal will be severely underestimated, causing an artificial inflation of the calculated metabolic yields. By strictly adhering to the D1​>5×T1​ rule, the protocol validates its own quantitative accuracy.

References

• HazComFast. "Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9) - Overview."1

• BenchChem Technical Support Team. "Gem-Difluoro Fatty Acids as Metabolic Probes: Mechanisms, Synthesis, and 19F-NMR Analytics." BenchChem. 2

• ACG Publications. "A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy." Journal of Chemical Metrology. 3

• ChemRxiv. "Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization." 5

Sources

• 1. hazcomfast.com [hazcomfast.com]
• 2. 2,2-Difluoro-hexadecanoic Acid|C16H30F2O2 [benchchem.com]
• 3. acgpubs.org [acgpubs.org]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. chemrxiv.org [chemrxiv.org]

The Analytical Crucible: Validating Synthesized Ethyl 11-Fluoroundecanoate Reference Standards

The Analytical Challenge: Synthesized vs. Commercial Grade

Ethyl 11-fluoroundecanoate (CAS 332-98-9) is a specialized fluorinated fatty acid ester with a molecular formula of C13H25FO2 and a monoisotopic mass of 232.18 Da[1]. In modern drug development, it is increasingly utilized as a highly specific internal standard in quantitative lipidomics and as a metabolic probe for tracking myocardial fatty acid oxidation (FAO)[2].

However, relying on standard commercial-grade materials introduces a significant analytical risk. Commercial synthesis routes often plateau at 95–97% purity, leaving behind trace positional isomers (e.g., 10-fluoroundecanoate) and unreacted precursors. When utilized in high-sensitivity mass spectrometry (e.g., GC-MS/MS), these isobaric impurities can co-elute and artificially inflate quantitative biological data.

To resolve this, our laboratory synthesizes an ultra-high-purity (>99.5%) reference standard. Below is the objective performance comparison between our in-house synthesized standard and a standard commercial alternative.

Table 1: Performance Comparison of Ethyl 11-Fluoroundecanoate Standards

Analytical Metric	Synthesized High-Purity Standard	Standard Commercial Grade	Impact on Downstream Assays
Absolute Purity (1H qNMR)	> 99.5%	95.0% - 97.5%	Ensures precise mass balance for standard curve generation.
Chromatographic Purity (GC-FID)	> 99.8%	~ 96.0%	Prevents baseline noise and co-elution in GC-MS.
Positional Isomeric Impurities	< 0.1%	1.5% - 3.0%	Eliminates isobaric interference in metabolic flux analysis.
Moisture Content (Karl Fischer)	< 0.05%	0.2% - 0.5%	Prevents spontaneous ester hydrolysis during long-term storage.

The Orthogonal Validation Strategy: A Self-Validating System

To establish absolute trust in a synthesized reference standard, a single analytical method is fundamentally insufficient. As application scientists, we must build a self-validating system where orthogonal techniques cover each other's inherent blind spots.

• 1H qNMR (Quantitative NMR): We employ qNMR as our primary method because it provides an absolute mass fraction. The causality here is rooted in quantum mechanics: the resonance signal area is directly proportional to the number of nuclei responsible for that signal. By co-dissolving our analyte with an SI-traceable internal standard, we achieve absolute quantification without needing a pre-existing pure standard of ethyl 11-fluoroundecanoate[3].

• GC-FID (Gas Chromatography-Flame Ionization Detection): While qNMR excels at absolute mass balance, it lacks the resolution to differentiate between closely related positional isomers if their proton chemical shifts overlap. We use GC-FID equipped with a highly polar cyanopropyl column to separate these isomers based on minute differences in polarity and vapor pressure[4].

Logical relationship of orthogonal analytical techniques for reference standard validation.

Experimental Protocols & Causality

Protocol 1: Absolute Purity Determination via 1H qNMR

• Preparation: Accurately weigh 10.0 mg of the synthesized ethyl 11-fluoroundecanoate and 5.0 mg of the certified internal standard DSS-d6 (4,4-dimethyl-4-silapentane-1-sulfonic acid) using a microbalance[5].

  • Causality: DSS-d6 is deliberately chosen because its primary reference peak (0 ppm) does not interfere with the aliphatic or ester proton signals of the target analyte, ensuring clean integration.

• Dissolution: Dissolve the mixture in 1.0 mL of CDCl3. Vortex for 60 seconds to ensure complete homogenization.

• Acquisition: Acquire the 1H NMR spectrum using a 600 MHz spectrometer. Set a long relaxation delay (D1 = 60 s) with 13C decoupling enabled.

  • Causality: A long relaxation delay ensures that all protons fully return to their equilibrium magnetization state between pulses. Failing to do this causes signal saturation, which destroys the quantitative accuracy of the integration[3].

• Calculation: Calculate the absolute purity using the mass balance equation, comparing the integral of the terminal ester CH2 protons (approx. 4.1 ppm) against the DSS-d6 reference peak.

Protocol 2: Relative Purity and Isomer Profiling via GC-FID

• Internal Standard Addition: Weigh 50 mg of the sample and spike with a known concentration of Hexadecyl acetate.

  • Causality: Hexadecyl acetate is selected as the internal standard because it elutes cleanly away from C11-C13 fatty acid ethyl esters on a polar column, preventing co-elution and allowing accurate relative area normalization[4].

• Extraction: Dissolve the mixture in 2 mL of n-heptane.

  • Causality: n-Heptane is a highly non-polar solvent that selectively partitions the hydrophobic fatty acid esters, leaving behind any polar synthetic byproducts or salts that could foul the GC inlet.

• Injection & Separation: Inject 1 µL into the GC-FID (Split ratio 1:20) using a highly polar capillary column (100 m x 0.25 mm, 0.20 µm film thickness). Program the oven from 100 °C to 240 °C at 5 °C/min.

  • Causality: The slow temperature ramp on an exceptionally long, highly polar column maximizes the theoretical plates necessary to resolve the 11-fluoro isomer from potential 10-fluoro or 9-fluoro synthetic impurities.

Step-by-step sample preparation and injection workflow for GC-FID analysis.

Conclusion

Validating the purity of synthesized ethyl 11-fluoroundecanoate requires moving beyond simple relative area percentages. By coupling the absolute SI-traceable quantification of 1H qNMR with the high-resolution isomeric separation of GC-FID, researchers can guarantee that their reference standards will not introduce isobaric artifacts into highly sensitive lipidomic and metabolic assays.

Sources

• 1. PubChemLite - Ethyl 11-fluoroundecanoate (C13H25FO2) [pubchemlite.lcsb.uni.lu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. rssl.com [rssl.com]
• 4. scielo.br [scielo.br]
• 5. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]

Strategic Modalities in Lipid Tracking: Isotopic Labeling vs. Terminal Fluorination with Ethyl 11-Fluoroundecanoate

For researchers and drug development professionals investigating lipid metabolism, pharmacokinetics, and targeted drug delivery, selecting the appropriate molecular tracer is a critical decision. The choice fundamentally dictates whether the experiment will map an unperturbed physiological pathway or leverage structural modifications to trap metabolites for imaging and stability analysis.

This guide provides an objective, highly technical comparison between traditional Isotopic Labeling (e.g., ^13C, ^14C, ^2H) and Terminal Fluorination , specifically utilizing Ethyl 11-fluoroundecanoate (CAS 332-98-9)[1]. By examining the mechanistic causality behind these modalities, we establish a framework for selecting the optimal approach for your pharmacokinetic and metabolic profiling workflows.

Mechanistic Divergence: True Tracing vs. Metabolic Trapping

The fundamental difference between isotopic labeling and terminal fluorination lies in their interaction with endogenous catabolic enzymes, specifically those driving β-oxidation in the mitochondria and ω-oxidation in the endoplasmic reticulum.

Isotopic Labeling: The "Invisible" Tracer

Isotopically labeled fatty acids (such as ^13C-undecanoate) are chemically and sterically identical to their endogenous counterparts. They undergo unrestricted β-oxidation, yielding labeled acetyl-CoA that subsequently enters the TCA cycle.

• Causality: Because the isotopic substitution does not alter bond dissociation energies or van der Waals radii in a biologically significant manner (excluding minor kinetic isotope effects with deuterium), the tracer perfectly mimics natural lipid flux. This makes it the gold standard for mapping endogenous metabolic networks.

Terminal Fluorination: The "Structural" Tracer

Ethyl 11-fluoroundecanoate acts as a lipophilic prodrug. Upon cellular entry, intracellular esterases rapidly hydrolyze the ethyl group to yield the active 11-fluoroundecanoic acid. The terminal fluorine atom fundamentally alters the molecule's metabolic fate[2].

• Causality: The C–F bond possesses a significantly higher bond dissociation energy (~113 kcal/mol) compared to a standard C–H bond (~98 kcal/mol). This electronic fortification effectively blocks cytochrome P450-mediated ω-oxidation[3]. Furthermore, fluorinated fatty acids often act as "metabolic traps"; they commit to the mitochondrial β-oxidation pathway but cannot be fully degraded, leading to intracellular accumulation[4]. This trapping mechanism is highly advantageous for extending the half-life of drug conjugates and for enhancing signal retention in Positron Emission Tomography (PET) imaging[5].

Figure 1: Divergent metabolic fates of isotopically labeled vs. terminally fluorinated fatty acids.

Quantitative Performance Comparison

To facilitate objective decision-making, the following table synthesizes the quantitative and qualitative performance metrics of both modalities.

Parameter	Isotopic Labeling (^13C / ^2H)	Terminal Fluorination (Ethyl 11-fluoroundecanoate)	Mechanistic Causality
Metabolic Fate	Complete β- and ω-oxidation	Resists ω-oxidation; partial β-oxidation	High C-F bond energy prevents CYP450 cleavage, enhancing metabolic stability[2][3].
Detection Modality	LC-MS/MS, ^13C-NMR	^19F-NMR, PET (if ^18F), LC-MS	^19F has 100% natural abundance and zero biological background, eliminating noise.
Steric Perturbation	Negligible	Mild	Fluorine's vdW radius (1.47 Å) is slightly larger than Hydrogen (1.20 Å), altering lipophilicity.
Primary Application	Endogenous pathway mapping	Pharmacokinetics, PET imaging, Drug stabilization	Fluorine acts as a metabolic trap, retaining the tracer in target tissues (e.g., tumors)[4][5].
Cost & Synthesis	High (Custom isotopic synthesis)	Moderate (Commercially available ester)	Halogen exchange reactions are generally more scalable than multi-step isotopic enrichment.

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed as self-validating systems. The following methodologies detail how to deploy both tracers while ensuring rigorous internal controls.

Protocol A: Tracking Lipid Flux via ^13C-Isotopic Labeling (LC-MS/MS)

Objective: Map physiological lipid degradation without structural perturbation.

• Dosing & Incubation: Conjugate ^13C-undecanoate to fatty acid-free Bovine Serum Albumin (BSA) at a 3:1 molar ratio. Causality: BSA binding mimics physiological free fatty acid transport in the bloodstream, preventing micelle formation and cellular toxicity.

• Quenching & Extraction: At designated time points, aspirate media and immediately quench cells with dry-ice cold methanol. Perform a Folch extraction (Chloroform:Methanol:Water, 8:4:3). Causality: Rapid thermal quenching halts enzymatic activity instantly. The Folch method efficiently partitions non-polar lipids into the lower organic phase while precipitating proteins at the interface.

• LC-MS/MS Analysis: Analyze the organic phase using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Self-Validation Mechanism: MRM isolates specific precursor-to-product ion transitions. By running a parallel vehicle-control (unlabeled) cohort, any detected m/z mass shifts in the experimental group are strictly validated as ^13C incorporation, filtering out the complex natural lipid background.

Protocol B: Pharmacokinetic Profiling of Ethyl 11-Fluoroundecanoate (^19F-NMR)

Objective: Evaluate metabolic trapping, cellular uptake, and drug stability.

• Dosing & Hydrolysis: Administer Ethyl 11-fluoroundecanoate to the biological model. Causality: The ethyl ester modification increases the molecule's lipophilicity, facilitating rapid passive diffusion across the plasma membrane. Once inside, ubiquitous esterases cleave it into the active 11-fluoroundecanoic acid[1].

• Extraction & Preparation: Extract tissues using a modified Bligh-Dyer method. Evaporate the organic phase under nitrogen and reconstitute in deuterated chloroform (CDCl3). Spike the sample with a precise concentration of Trifluoroacetic acid (TFA).

• ^19F-NMR Acquisition: Acquire spectra using a broadband NMR probe tuned to the ^19F frequency.

• Self-Validation Mechanism: TFA provides a sharp, known concentration reference peak at exactly -76.5 ppm. Because biological tissues contain zero endogenous fluorine, any other peak detected (e.g., the terminal -CH2F at ~ -218 ppm) must originate exclusively from the tracer or its metabolites. This guarantees a 100% specific mass balance without requiring complex background subtraction.

Figure 2: Parallel experimental workflows for LC-MS/MS and 19F-NMR/PET metabolic tracking.

Conclusion

The selection between isotopic labeling and terminal fluorination is dictated by the experimental endpoint. If the goal is to map the exact, unperturbed endogenous flux of fatty acids through the TCA cycle, Isotopic Labeling remains unmatched despite its analytical complexity.

Conversely, if the objective is to measure cellular uptake kinetics, develop metabolically stable drug conjugates, or perform in vivo PET imaging, Terminal Fluorination with Ethyl 11-fluoroundecanoate is superior. By deliberately leveraging the high bond energy of the C-F bond to block CYP450 ω-oxidation, researchers can induce metabolic trapping—transforming a simple lipid into a highly stable, zero-background pharmacokinetic probe.

References[5] Radiolabeling and Preclinical Evaluation of 2-[18F]Fluorohexanoic Acid: A Novel Medium-Chain Fatty Acid Metabolism Tracer for PET Imaging of Tumors. PubMed / NIH.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhgYHpvV8ZEzmLoZFmB7yIiCKPxlWdYjPdLRSNpU7YSn3c24IWsiPnBN0qv6qiDw3NHnlB-L8TVj9QLQJmxWvvhcv71ZWtS2vFIWGmOu2LkhF2UB6sjiRjhR1egPrFhMZQh-Eu[1] Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9). HazComFast.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRwA8SWNAoceHbRog9XwtRdv1r4vjyFbnokx9e-8tpF1tgOIWUh9XrXpvnDD6vGeD9U9RHORkBo5UZ9Yw9iEY_fKE4Nc7xkrYHfq5qgXEkiOkiEW5NtD5OVk6WF-hy2T5SDtc=[4] Fluorine-18 labeled thia fatty acids for PET imaging of fatty acid oxidation in heart and cancer. Elsevier Pure / Mayo Clinic.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6VQPDMkPnVmpyQUJE4KvjWrAb0OJVt0q6LCcrC0lec-LI9LpqjKyP1mFRYbHUuGT9x4fH1-YkbhWIcB6O7uAFFk4wH4umF6XzIG-uhN_kiWK136iOaUlEiUbhldxG1bgnUOfPP4ahOcs57Dia7pkPxCj-tfXPTeKH2MV9mdTijhcd_O5Wmuz-MGSyrvHGibQrFrpUzOqqwL8rRFgg_unzX0A1E-azftED6xDgICiu8R8=[3] 1-Undecene, 11-fluoro- - 463-30-9. Vulcanchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4QGje0Q09CxhfMKnkAFQm4Hjh5wKMIlCrbBmQc2x6jogRyMF1ywPZCsFn5hsocYGqLcbrie2RqWCN3_VXwe4lbHPwoT3oHT4Aaz-I3FtW8KrOkQh2alagegOOprdt9xWVwg0e2Cuo[2] Synthesis and Cytostatic Evaluation of 4-N-Alkanoyl and 4-N-Alkyl Gemcitabine Analogues. ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQElvJQVXv7blc8osON-sWSRhx1nPhaJSlAnFbUwCvQ20IpSx-WeWmMtAb5dDe19Vpr0vfny8YPp87YvXaTAu5crnih_m9qmhW09m2o7dg35cUfeVU-OSuPaYXeap9UWxEeZ_onyFw==

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Comparative retention times of fluorinated esters in gas chromatography

Comparative Retention Dynamics of Fluorinated vs. Non-Fluorinated Esters in Gas Chromatography

Introduction In the realm of gas chromatography-mass spectrometry (GC-MS), the derivatization of polar analytes into esters is a foundational technique used to enhance volatility and thermal stability. However, the choice between standard non-fluorinated alkyl esters (e.g., methyl or ethyl esters) and fluorinated esters (e.g., trifluoroethyl or pentafluorobenzyl esters) profoundly dictates chromatographic behavior and detector sensitivity. As an application scientist, understanding the thermodynamic causality behind these retention shifts is critical for optimizing method runtimes and achieving sub-picomolar detection limits.

This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated esters in GC workflows, detailing the mechanistic drivers of retention time (RT) shifts and providing validated protocols for their implementation.

The Thermodynamic Causality of the "Fluorine Effect"

When comparing a non-fluorinated alkyl ester to its highly fluorinated analog on a standard non-polar stationary phase (e.g., 100% dimethylpolysiloxane), chromatographers consistently observe a dramatic reduction in retention time for the fluorinated species.

The Mechanism: Retention in gas-liquid chromatography is primarily governed by the analyte's vapor pressure and its interaction with the stationary phase. Fluorine is the most electronegative element, yet it possesses extremely low polarizability. When hydrogen atoms on an alkyl chain are replaced by fluorine, the intermolecular London dispersion forces (van der Waals interactions) between the ester molecules are severely attenuated [1].

Consequently, the fluorinated ester exhibits a significantly lower boiling point and higher vapor pressure than its hydrocarbon counterpart. This thermodynamic shift forces the fluorinated ester to partition more readily into the mobile carrier gas phase, resulting in accelerated elution.

Quantitative Comparison: Retention Time Reductions

To illustrate this phenomenon, consider the enantiomeric separation of amino acids. Derivatizing amino acids into N(O)-2,2,2-trifluoroethoxycarbonyl 2',2',2'-trifluoroethyl esters (TFEC-TFEt) rather than standard N(O)-ethoxycarbonyl ethyl esters (EC-Et) yields massive reductions in retention times.

Table 1: Relative Retention Times of Amino Acid Esters on a Chiral Capillary Column

Amino Acid	Non-Fluorinated Derivative (EC-Et) RT	Fluorinated Derivative (TFEC-TFEt) Relative RT*	RT Reduction (%)
Histidine (His)	1.00 (Reference)	0.29	71%
Tyrosine (Tyr)	1.00 (Reference)	0.34	66%
Tryptophan (Trp)	1.00 (Reference)	0.39	61%
Lysine (Lys)	1.00 (Reference)	0.42	58%
Phenylalanine (Phe)	1.00 (Reference)	0.44	56%

*Data normalized to the retention time of the non-fluorinated ethyl ester derivative (EC-Et = 1.00) [1].

This data demonstrates that fluorination can cut chromatographic runtimes by over 60%, drastically increasing laboratory throughput while maintaining baseline resolution.

Stationary Phase Selectivity: Reversing the Elution Order

While non-polar columns accelerate the elution of fluorinated esters, specific analytical scenarios—such as the analysis of highly volatile per- and polyfluoroalkyl substances (PFAS) or fluorinated pharmaceuticals—require increased retention to prevent co-elution with the solvent front.

In these cases, the principle of "like-dissolves-like" is leveraged by utilizing a fluorinated stationary phase, such as trifluoropropylmethylsiloxane [2]. On these columns, strong dipole-dipole and fluorophilic interactions occur between the stationary phase and the fluorinated ester. This effectively reverses the standard elution order: fluorinated compounds are retained longer than their non-fluorinated hydrocarbon analogs.

Decision tree for GC stationary phase selection based on analyte fluorination.

Signal Enhancement via Negative Ion Chemical Ionization (NICI)

Beyond volatility, the most critical advantage of fluorinated esters—specifically pentafluorobenzyl (PFB) esters—is their behavior in the mass spectrometer. While non-fluorinated esters are typically analyzed using Electron Impact (EI) ionization, PFB esters are explicitly designed for Negative Ion Chemical Ionization (NICI).

The highly electronegative pentafluorobenzyl ring acts as an electron sink, capturing thermal electrons to form a molecular anion. This unstable intermediate rapidly undergoes a McLafferty-type rearrangement or direct dissociation, shedding the PFB radical to yield a highly abundant, stable carboxylate anion ([M-PFB]⁻) [3]. This specific fragmentation pathway concentrates the ion current into a single high-mass peak, offering sensitivity that is often 100 to 1,000 times greater than the EI analysis of non-fluorinated esters [4].

Self-Validating Experimental Protocol: PFB Derivatization of Fatty Acids

To harness the volatility and NICI-sensitivity of fluorinated esters, the following protocol outlines the conversion of free fatty acids into PFB esters.

Self-Validation Mechanism: This protocol incorporates a stable isotope-labeled internal standard (SIL-IS) prior to extraction. By monitoring the absolute peak area and retention time of the SIL-IS derivative, the analyst can continuously validate derivatization efficiency and immediately flag any matrix-induced reaction suppression.

Step-by-Step Methodology:

• Sample Spiking: Aliquot 100 µL of the biological sample (e.g., plasma) into a glass vial. Immediately spike with 10 µL of a deuterated internal standard (e.g., D5-arachidonic acid, 1 µg/mL).

• Extraction: Add 500 µL of methyl tert-butyl ether (MTBE). Vortex for 2 minutes and centrifuge at 3000 x g for 5 minutes. Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 45 °C [4].

• Catalytic Derivatization: Reconstitute the dried residue in 50 µL of anhydrous acetonitrile. Add 10 µL of 1% N,N-diisopropylethylamine (DIPEA) in acetonitrile (acts as a base catalyst to deprotonate the carboxylic acid), followed by 10 µL of 1% pentafluorobenzyl bromide (PFB-Br) in acetonitrile.

• Incubation: Cap the vial tightly and incubate at 60 °C for 30 minutes. The base catalyzes the nucleophilic attack of the carboxylate anion on the electrophilic PFB-Br, yielding the volatile PFB ester.

• Purification: Evaporate the reaction mixture to dryness to remove excess PFB-Br (which can foul the GC column). Reconstitute the final derivative in 100 µL of GC-grade hexane.

• GC-NICI-MS Analysis: Inject 1 µL into the GC-MS. Ensure the MS is operating in NICI mode using methane or ammonia as the reagent gas. Monitor the specific[M-PFB]⁻ transition for both the target analyte and the D5-internal standard.

Workflow for self-validating PFB derivatization and NICI-MS analysis of organic acids.

Conclusion

The strategic substitution of non-fluorinated esters with fluorinated alternatives in GC workflows offers a dual advantage: a thermodynamic reduction in retention times on standard columns due to diminished dispersion forces, and a massive leap in detector sensitivity when coupled with NICI-MS. By understanding the underlying physical chemistry of these derivatives, researchers can design faster, more robust, and highly sensitive analytical methods for complex biological matrices.

References

• Ha, J. Y., et al. "2,2,2-Trifluoroethyl Chloroformate as a Rapid Derivatizing Reagent of Amino Acids for Fast Enantiomer Separation by Gas Chromatography." Journal of Chromatographic Science, 2000. URL: [Link]

• Tsikas, D. "A McLafferty-Type Rearrangement in the Pentafluorobenzyl Ester Derivatives of Dialkyl Phosphates in GC-NICI-MS/MS: A Mini-Review and a Meta-Analysis." Biomedicines, 2023. URL: [Link]

• Hewelt-Belka, W., et al. "Potential of atmospheric pressure ionization sources for the analysis of free fatty acids in clinical and biological samples by gas chromatography-mass spectrometry." Analytical and Bioanalytical Chemistry, 2022. URL: [Link]

Safety & Regulatory Compliance

Operational &amp; Disposal Blueprint: Undecanoic Acid, 11-Fluoro-, Ethyl Ester

As a preferred partner in laboratory safety and chemical handling, we provide more than just high-purity reagents; we deliver the critical operational intelligence required to manage them safely. Undecanoic acid, 11-fluoro-, ethyl ester (commonly known as ethyl 11-fluoroundecanoate) is a specialized fluorinated aliphatic ester used in advanced drug development and organic synthesis.

While it lacks the extreme environmental persistence of per- and polyfluoroalkyl substances (PFAS), the presence of a terminal carbon-fluorine (C-F) bond dictates rigorous, highly specific disposal protocols. Improper disposal—such as drain dumping or low-temperature incineration—risks the release of highly corrosive hydrogen fluoride (HF) gas and toxic fluorinated products of incomplete combustion (PICs). This guide outlines the field-proven methodologies for the safe handling, segregation, and thermal destruction of this compound.

Physicochemical & Hazard Profile

Understanding the physical and chemical properties of ethyl 11-fluoroundecanoate is the first step in establishing a self-validating safety protocol. Although chemically an ester, it is often grouped under acidic regulatory classifications due to its halogenated nature and potential hydrolysis byproducts[1].

Parameter	Value / Description	Operational Implication
Chemical Name	Undecanoic acid, 11-fluoro-, ethyl ester	Primary identifier for inventory and waste manifests.
CAS Number	332-98-9	Required for EPA/RCRA waste profiling[1].
Molecular Formula	C13H25FO2	Contains a terminal C-F bond, requiring high-energy destruction.
Waste Classification	Halogenated Organic Waste	Must be strictly segregated from non-halogenated streams[2].
Combustion Byproducts	CO₂, H₂O, and Hydrogen Fluoride (HF)	Incineration facilities must possess active caustic scrubbing capabilities[3].

Operational Safety & Spill Response Protocol

Because ethyl 11-fluoroundecanoate is a lipid-soluble ester, it can readily penetrate the stratum corneum (the outer layer of skin), carrying the halogenated payload into systemic circulation. Standard nitrile gloves offer insufficient breakthrough times for many halogenated esters.

Step-by-Step Handling & Spill Decontamination

• Engineering Controls: Perform all transfers, dilutions, and reactions within a certified Class II chemical fume hood to prevent the inhalation of volatile aerosols.

• PPE Selection: Personnel must wear butyl rubber gloves (which provide superior resistance to halogenated organics), chemical splash goggles, a face shield, and a chemical-resistant apron[1].

• Spill Containment: In the event of a spill, immediately evacuate the immediate area and eliminate ignition sources.

• Absorption: Surround and cover the spill with an inert, non-combustible absorbent such as calcined diatomaceous earth or vermiculite. Causality Note: Never use combustible materials like sawdust, as halogenated organics can form reactive, flammable mixtures.

• Collection & Validation: Sweep the absorbed material using non-sparking tools and deposit it into a rigid, sealable high-density polyethylene (HDPE) container. To validate decontamination, swab the spill area with a mild alkaline detergent and check the pH of the rinse water; a neutral pH confirms the absence of residual acidic/halogenated byproducts.

Waste Segregation & Accumulation Protocol

Mixing fluorinated esters with non-halogenated waste streams is a critical compliance and safety failure. Non-halogenated waste is typically incinerated at lower temperatures (600°C - 800°C). Introducing a fluorinated compound into this stream fails to break the C-F bond, generating corrosive HF gas that destroys incinerator refractories and releases toxic fluorinated PICs into the atmosphere[4].

Step-by-Step Segregation Methodology

• Designate Receptacles: Use dedicated, clearly labeled "Halogenated Organic Waste" HDPE containers.

• Moisture Control: Ensure the total waste mixture contains less than 20% water[2]. Causality Note: High water content drastically lowers the British Thermal Unit (BTU) heating value of the waste, preventing the incinerator from maintaining the >1000°C temperatures required to cleave the C-F bond without excessive supplemental fuel[3].

• Satellite Accumulation: Store waste in secondary containment away from strong bases, oxidizers, and reactive metals. Ensure the container is permanently sealed when not actively receiving waste.

• Time Limits: Dispatch the waste to an EPA-approved facility within the 180-day accumulation limit mandated by Resource Conservation and Recovery Act (RCRA) guidelines.

High-Temperature Incineration (HTI) Workflow

The C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol). Complete mineralization of ethyl 11-fluoroundecanoate requires specialized High-Temperature Incineration (HTI) coupled with aggressive pollution control systems.

Step-by-Step Thermal Destruction

• Thermal Oxidation: The halogenated waste is injected into a rotary kiln or liquid injection incinerator. The combustion chamber must operate at temperatures exceeding 850°C, and ideally >1000°C, with a gas residence time of greater than 2 seconds[5][6].

• Mineralization: At >1000°C, the aliphatic ester backbone combusts completely into carbon dioxide (CO₂) and water vapor (H₂O). The terminal fluorine atom is violently cleaved and bonds with hydrogen to form hydrogen fluoride (HF) gas[4].

• Caustic Scrubbing (Wet Scrubber): The exhaust gas is immediately routed through a wet scrubber system containing a highly basic solution (typically sodium hydroxide, NaOH, or calcium hydroxide, Ca(OH)₂).

  • Mechanistic Reaction: HF + NaOH → NaF + H₂O

• Effluent Validation: The facility continuously monitors the scrubber effluent. A stable pH > 7 acts as a self-validating metric, confirming the complete neutralization of HF into harmless sodium fluoride (NaF) salts before the effluent is discharged[3].

Disposal Workflow Visualization

The following diagram maps the critical path of ethyl 11-fluoroundecanoate from waste generation through to safe environmental emission, highlighting the necessary segregation and neutralization steps.

Workflow for the segregation and high-temperature thermal destruction of fluorinated organic waste.

References

• Title: Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9) - HazComFast: Overview Source: hazcomfast.com URL: 1

• Title: Comparative Evaluation of Destruction Behaviors of Fluorinated POPs and Their Salts by Incineration Source: dioxin20xx.org URL: 5

• Title: Hazardous Materials Disposal Guide Source: nipissingu.ca URL: 2

• Title: Per‐ and polyfluoroalkyl substances thermal destruction at water resource recovery facilities: A state of the science review Source: nih.gov URL: 6

• Title: Products of incomplete combustion of POSF Based Fluorochemicals Source: ag.state.mn.us URL: 4

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: epa.gov URL: 3

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• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. ag.state.mn.us [ag.state.mn.us]
• 5. dioxin20xx.org [dioxin20xx.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Safe Handling of Undecanoic acid, 11-fluoro-, ethyl ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Undecanoic acid, 11-fluoro-, ethyl ester (CAS No. 332-98-9). As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile

Key Potential Hazards:

• Toxicity: Fluorinated organic compounds can have varying degrees of toxicity. Fluoroacetic acid and its derivatives are known to be highly toxic. Therefore, it is prudent to handle this compound with measures to prevent all routes of exposure.

• Skin and Eye Irritation: As with many esters and acidic compounds, there is a potential for skin and eye irritation upon contact.

• Inhalation Hazard: Vapors or aerosols may be irritating to the respiratory tract.

• Flammability: While long-chain esters are generally less flammable than their shorter-chain counterparts, the potential for flammability should not be disregarded, especially in the presence of ignition sources.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to minimize exposure. The following recommendations are based on a comprehensive risk assessment.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[1]	Protects against splashes of the chemical which could cause serious eye damage. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Acid-resistant gloves (e.g., butyl rubber).[1]	Provides protection against skin contact and potential absorption. It is crucial to inspect gloves for any signs of degradation or perforation before each use.
Body Protection	A chemical-resistant apron or lab coat.	Protects against splashes and spills on personal clothing, preventing skin contact.
Footwear	Closed-toe shoes with chemical resistance.[1]	Protects feet from spills and falling objects.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood. If ventilation is inadequate or if there is a risk of aerosol generation, a NIOSH-approved respirator may be necessary.	Minimizes the risk of inhaling potentially harmful vapors or aerosols.

Safe Handling Workflow

Caption: A decision tree for immediate actions during an emergency involving Undecanoic acid, 11-fluoro-, ethyl ester.

References

• HazComFast. Undecanoic acid, 11-fluoro-, ethyl ester (CAS 332-98-9). [Link]

• Cole-Parmer. Material Safety Data Sheet - Ethyl fluoroacetate, 97%. [Link]

• Princeton University. Chemical Spill Procedures | Office of Environmental Health and Safety. [Link]

• Clarkson University. CHEMICAL SPILL PROCEDURES. [Link]

• Austin Community College District. Hazardous Spill Reporting and Response Procedures | Emergency Management. [Link]

• Plastics Europe. Guide for the Safe Handling of Fluoropolymer Resins. [Link]

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